(3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile

• CAS: 1134684-85-7

Core Science & Biosynthesis

N-Alkylation Strategies for Pyrazoles: A Technical Deep Dive into the Synthesis of (3,5-Dimethyl-1H-pyrazol-1-yl)acetonitrile

Strategic Context & Application

The N-alkylation of pyrazoles is a cornerstone transformation in medicinal chemistry, particularly in the synthesis of Janus kinase (JAK) inhibitors and various agrochemicals. The reaction between 3,5-dimethylpyrazole (DMP) and chloroacetonitrile yields (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile, a versatile intermediate.

The cyanomethyl group serves as a critical "synthetic handle," allowing for:

• Reduction to ethylamines (common in CNS-active agents).

• Hydrolysis to carboxylic acids (for amide coupling).

• Cyclization to form fused heterocycles (e.g., pyrazolo[1,5-a]pyrimidines).

This guide details the mechanistic underpinnings and provides a validated, self-consistent protocol for this transformation, prioritizing safety and reproducibility.

Mechanistic Analysis

The reaction follows a classical Nucleophilic Substitution (

) pathway. Unlike unsubstituted pyrazoles, 3,5-dimethylpyrazole is symmetric; thus, tautomerism does not lead to regioisomeric mixtures, simplifying the purification profile.

The Reaction Pathway

• Deprotonation: The NH proton of the pyrazole (

  ) is removed by a base.

• Nucleophilic Attack: The resulting pyrazolide anion acts as an ambident nucleophile, attacking the electrophilic carbon of chloroacetonitrile.

• Transition State: A concerted backside attack displaces the chloride ion.

Visualization: Reaction Mechanism

The following diagram illustrates the molecular events, highlighting the critical transition from neutral heterocycle to active nucleophile.

Figure 1: Mechanistic pathway of the N-alkylation showing deprotonation and subsequent

substitution.[1][2]

Experimental Design & Optimization

Success in this synthesis relies on the correct pairing of Base and Solvent . The choice dictates the reaction rate and the workup complexity.

Comparative Conditions Table

Parameter	Method A: Mild (Recommended)	Method B: Aggressive
Base	Potassium Carbonate ( )	Sodium Hydride (NaH, 60%)
Solvent	Acetone or Acetonitrile (MeCN)	DMF or THF
Temperature	Reflux ( - )	to RT
Reaction Time	4 - 12 Hours	1 - 3 Hours
Safety Profile	High (No gas evolution)	Low (Flammable gas)
Water Tolerance	Moderate	Zero (Anhydrous required)

Scientist's Note: Method A is preferred for scale-up due to safety. While slower, the heterogeneous nature of

in acetone allows for easy filtration of salts, simplifying the workup.

Validated Protocol (Method A)

Objective: Synthesis of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile on a 10 mmol scale.

Safety Pre-Check (Critical)

• Chloroacetonitrile: Highly toxic, fatal if inhaled/absorbed, and a severe lachrymator. Must be handled in a functioning fume hood.[3] Double-glove (Nitrile) recommended.

• Waste: All aqueous washes containing chloroacetonitrile residues must be treated as hazardous P-listed waste.

Step-by-Step Procedure

• Setup: Equip a 100 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser.

• Charging: Add 3,5-dimethylpyrazole (0.96 g, 10 mmol) and Potassium Carbonate (

  , anhydrous, 2.76 g, 20 mmol).

• Solvent: Add Acetone (30 mL). Note: Acetone does not need to be strictly anhydrous for this method, but dry solvent improves yield.

• Activation: Stir the heterogeneous mixture at room temperature for 15 minutes. This allows partial deprotonation and surface activation of the carbonate.

• Addition: Add Chloroacetonitrile (0.76 g, 0.63 mL, 10 mmol) dropwise via syringe. Caution: Do not rush this step.

• Reaction: Heat the mixture to reflux (

  oil bath) for 6–8 hours.

  • Monitoring: Check via TLC (Eluent: 30% EtOAc in Hexanes). The product is less polar than the starting pyrazole.

• Workup:

  • Cool to room temperature.

  • Filter off the solid inorganic salts (

    and KCl). Wash the filter cake with cold acetone.

  • Concentrate the filtrate under reduced pressure (Rotavap) to obtain a crude oil or solid.

• Purification:

  • Recrystallize from Ethanol/Water or purify via silica gel column chromatography (Gradient: 0-20% EtOAc/Hexane).

Workflow Visualization

Figure 2: Operational workflow for the synthesis using the Potassium Carbonate method.

Troubleshooting & Technical Nuances

The "Symmetry Advantage"

Because 3,5-dimethylpyrazole is symmetric, alkylation at

or produces the exact same molecule.

• Contrast: If using 3-methylpyrazole, you would obtain a mixture of isomers (typically favoring the less sterically hindered nitrogen, though electronic effects of the base can alter this).

Common Failure Modes

• Incomplete Reaction: Often caused by "wet"

  . Grind the base to a fine powder and dry it in an oven ( ) before use to increase surface area and reactivity.

• Darkening of Reaction: Chloroacetonitrile can polymerize or decompose if heated too aggressively without stirring. Ensure good agitation.

• Emulsions: If using Method B (DMF/Water workup), emulsions are common. Use brine and back-extract the aqueous layer with Ethyl Acetate.

References

• PubChem. 3,5-Dimethylpyrazole Compound Summary. National Center for Biotechnology Information. [Link]

• Wiley, R. H., & Hexner, P. E. (1951). 3,5-Dimethylpyrazole.[2][3][4][5][6][7][8][9] Organic Syntheses, 31, 43. (Foundational synthesis of the starting material). [Link]

• New Jersey Department of Health. Chloroacetonitrile Hazardous Substance Fact Sheet. (Critical Safety Data). [Link]

• Beilstein Journal of Organic Chemistry. Regioselective N-alkylation of the 1H-indazole scaffold. (Mechanistic parallel for pyrazole alkylation regioselectivity). [Link]

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Physicochemical Properties of Substituted Pyrazole Acetonitriles: A Technical Guide

This technical guide details the physicochemical landscape of substituted pyrazole acetonitriles , a class of heterocycles critical to the synthesis of JAK inhibitors (e.g., Ruxolitinib, Baricitinib) and agrochemicals.

Executive Summary

Substituted pyrazole acetonitriles (Py-CH₂CN) serve as versatile bifunctional building blocks in medicinal chemistry. Their utility stems from a unique duality: the pyrazole ring confers bioisosteric properties akin to phenol or pyridine, while the acetonitrile side chain provides an "active methylene" site for carbon-carbon bond formation and a nitrile handle for heterocyclization.

This guide analyzes the core physicochemical parameters—acidity (pKa), tautomerism, and lipophilicity—that dictate the reactivity and stability of these intermediates. It provides actionable protocols for their manipulation in drug discovery workflows.

Structural Fundamentals & Tautomerism

The Tautomeric Equilibrium

Unlike phenylacetonitriles,

-unsubstituted pyrazole acetonitriles exist as a dynamic mixture of tautomers. The position of the hydrogen atom on the nitrogen (N1 vs. N2) is governed by the substituents on the ring.

• 3- vs 5-Substituted Isomers: A substituent at position 3 (in one tautomer) becomes position 5 in the other.

• Electronic Influence: Electron-withdrawing groups (EWG) generally favor the tautomer where the proton is on the nitrogen adjacent to the EWG (to minimize lone-pair repulsion), though solvent polarity plays a massive role.

• Solid State vs. Solution: In the solid state, these molecules often form hydrogen-bonded dimers or catemers (chains), which can lock a specific tautomer. In solution (DMSO, MeOH), the exchange is rapid on the NMR timescale.

Graphviz Visualization: Tautomeric Equilibrium

The following diagram illustrates the tautomeric shift and its impact on reactivity (alkylation selectivity).

Caption: Dynamic equilibrium between 3- and 5-substituted pyrazole tautomers and divergent alkylation pathways.

Key Physicochemical Parameters

Acidity (pKa) Profile

The reactivity of pyrazole acetonitriles is defined by two distinct acidic sites. Understanding the

between these sites is crucial for selective deprotonation.

Proton Site	Approx. pKa (DMSO)	Description	Reactivity Implication
Pyrazole NH	13.0 – 14.5	Moderate acidity. Deprotonated by weak bases ( , ).	Site of N-alkylation or N-arylation.
Methylene (CH₂)	19.0 – 21.0	Weak acidity (Active Methylene). Requires stronger bases (NaH, DBU, KOtBu) or activation.	Site of Knoevenagel condensation or C-alkylation.

• Mechanistic Insight: The pyrazole ring acts as an electron-withdrawing group (similar to, but weaker than, pyridine), acidifying the

  -methylene protons compared to a standard alkyl nitrile ( ). This allows for "active methylene" chemistry, such as condensations with aldehydes, without touching the aromatic ring.

Lipophilicity (LogP/LogD)

• Bioisosterism: Pyrazoles are often used to lower the LogP of a scaffold compared to phenyl rings, improving aqueous solubility.

• H-Bonding: The unsubstituted NH acts as a Hydrogen Bond Donor (HBD), while the N2 acts as a Hydrogen Bond Acceptor (HBA). This duality significantly increases water solubility compared to benzene analogs.

Synthetic Reactivity & Protocols

The "Active Methylene" Workflow

The methylene group alpha to the nitrile is the primary handle for extending the carbon skeleton. A common application is the Knoevenagel Condensation to form acrylonitriles, precursors to fused heterocycles.

Experimental Protocol: Knoevenagel Condensation

Objective: Condensation of 4-pyrazoleacetonitrile with an aromatic aldehyde.

• Reagents:

  • Substituted 4-pyrazoleacetonitrile (1.0 equiv)

  • Aromatic Aldehyde (1.0 equiv)

  • Catalyst: Piperidine (0.1 equiv) or Ammonium Acetate (0.1 equiv)

  • Solvent: Ethanol (Green/Standard) or Toluene (for azeotropic water removal).

• Procedure:

  • Dissolve the pyrazole and aldehyde in Ethanol (0.5 M concentration).

  • Add the catalyst dropwise.[1]

  • Reflux the mixture for 2–4 hours. Monitor via TLC (Mobile phase: 50% EtOAc/Hexanes).

  • Self-Validating Step: The product usually precipitates upon cooling due to the formation of the rigid alkene system.

  • Filter the solid, wash with cold ethanol, and dry under vacuum.

• Data Analysis:

  • 1H NMR: Look for the disappearance of the singlet at

    ppm (CH₂) and the appearance of a vinylic proton singlet at ppm.

N-Alkylation vs. C-Alkylation

Controlling the site of alkylation is a common challenge.

• Kinetic Control: Use of mild bases (

  ) in acetone/MeCN favors N-alkylation (the NH is more acidic).

• Thermodynamic/Strong Base: Use of NaH (2 equiv) can lead to dianion formation (N- and C-deprotonated). The C-anion is more nucleophilic towards "soft" electrophiles, but N-alkylation is typically faster. Protection of the NH (e.g., with SEM or THP groups) is often required to perform exclusive C-chemistry.

Graphviz Visualization: Reaction Pathways

Caption: Divergent synthetic pathways: N-alkylation vs. Active Methylene condensation.

Case Study: Pharmaceutical Relevance

The pyrazole acetonitrile motif is a precursor in the synthesis of JAK inhibitors .

• Ruxolitinib: The synthesis involves a Michael addition of a pyrazole to a substituted acrylonitrile or acrylate. The "acetonitrile" component is often part of the electrophile (e.g., 3-cyclopentylacrylonitrile), but the pyrazole's nucleophilicity (N1) is the key property exploited.

• Baricitinib: Features a pyrazole coupled to an azetidine-acetonitrile moiety.[2][3][4] The assembly often utilizes the high nucleophilicity of the pyrazole nitrogen to displace a leaving group or open an epoxide/aziridine, followed by manipulation of the nitrile group.

References

• Alkorta, I., et al. "Tautomerism in Pyrazoles: A Theoretical and Experimental Update." Journal of Chemical Information and Modeling, 2006. Link

• Kaljurand, I., et al. "Extension of the Self-Consistent Spectrophotometric Basicity Scale in Acetonitrile to a Full Span of 28 pKa Units." Journal of Organic Chemistry, 2005. Link

• Lin, Q., et al. "Enantioselective Synthesis of Janus Kinase Inhibitor INCB018424 via an Organocatalytic Aza-Michael Reaction." Organic Letters, 2009. Link

• Bordwell, F. G. "Equilibrium acidities in dimethyl sulfoxide solution." Accounts of Chemical Research, 1988. Link

• PubChem. "Compound Summary: 2-(1H-pyrazol-4-yl)acetonitrile."[5] National Library of Medicine. Link

Sources

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• 4. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PubChemLite - 2-(1h-pyrazol-4-yl)acetonitrile (C5H5N3) [pubchemlite.lcsb.uni.lu]

A-Z of Pyrazole-Based Organic Compounds: A Technical Guide for Drug Discovery

Abstract: Pyrazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive overview of pyrazole-based organic compounds, covering their synthesis, diverse biological activities, and applications in modern drug discovery. The narrative emphasizes the causality behind experimental choices and provides actionable protocols, ensuring scientific integrity and practical utility.

Introduction: The Enduring Significance of the Pyrazole Scaffold

Pyrazoles are five-membered aromatic heterocyclic compounds containing two adjacent nitrogen atoms.[2][3] First described by Ludwig Knorr in 1883, the pyrazole nucleus has since become a privileged scaffold in medicinal chemistry due to its remarkable versatility and broad spectrum of pharmacological activities.[2] The unique chemical properties of the pyrazole ring, including its ability to participate in hydrogen bonding and act as a bioisosteric replacement for other functional groups, contribute to its successful application in drug design.[4]

The therapeutic landscape is populated with numerous pyrazole-containing drugs, validating the importance of this heterocyclic system. Notable examples include the anti-inflammatory drug Celecoxib , the anti-obesity agent Rimonabant , and the anti-cancer drug Crizotinib .[1][4][5] The diverse biological activities exhibited by pyrazole derivatives, ranging from anti-inflammatory and analgesic to anticancer and antimicrobial, underscore the immense potential of this scaffold in addressing a wide array of diseases.[2][6][7][8]

This guide will delve into the core aspects of pyrazole chemistry, providing a foundational understanding for researchers aiming to harness the therapeutic potential of these compounds. We will explore key synthetic strategies, discuss the structure-activity relationships that govern their biological effects, and provide detailed experimental protocols for their preparation and characterization.

Synthetic Strategies for the Pyrazole Core: A Chemist's Toolkit

The construction of the pyrazole ring is a well-established area of organic synthesis, with a multitude of reliable methods at the chemist's disposal. The choice of synthetic route is often dictated by the desired substitution pattern on the pyrazole core and the availability of starting materials.

The Knorr Pyrazole Synthesis: A Classic and Versatile Approach

One of the most fundamental and widely used methods for pyrazole synthesis is the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. This reaction, known as the Knorr pyrazole synthesis, is highly efficient and allows for the preparation of a wide variety of substituted pyrazoles.

The mechanism involves the initial formation of a hydrazone or enamine intermediate, followed by an intramolecular cyclization and subsequent dehydration to afford the aromatic pyrazole ring. The regioselectivity of the reaction is a key consideration, as unsymmetrical 1,3-dicarbonyls can potentially yield two isomeric pyrazole products.

Conceptual Workflow of the Knorr Pyrazole Synthesis:

Caption: The Knorr pyrazole synthesis proceeds via the condensation of a 1,3-dicarbonyl and a hydrazine.

Synthesis from α,β-Unsaturated Carbonyl Compounds

Another prevalent method involves the reaction of α,β-unsaturated aldehydes and ketones with hydrazines.[6] This approach is particularly useful for accessing pyrazoline intermediates, which can then be oxidized to the corresponding pyrazoles. The reaction proceeds through a Michael addition of the hydrazine to the unsaturated system, followed by cyclization and dehydration.

1,3-Dipolar Cycloaddition Reactions

The 1,3-dipolar cycloaddition of diazo compounds with alkynes is a powerful and regioselective method for pyrazole synthesis. This reaction allows for the construction of highly substituted pyrazoles with precise control over the substitution pattern. Nitrilimines, generated in situ from hydrazonoyl halides, also undergo 1,3-dipolar cycloaddition with alkenes to afford pyrazolines, which can be subsequently oxidized to pyrazoles.[1]

Modern Synthetic Methodologies

Recent advancements in synthetic organic chemistry have introduced novel and efficient methods for pyrazole synthesis. These include microwave-assisted synthesis, which can significantly reduce reaction times and improve yields, and multicomponent reactions, which allow for the assembly of complex pyrazole derivatives in a single step from simple starting materials.[3][9] Metal-catalyzed cross-coupling reactions have also emerged as powerful tools for the functionalization of pre-formed pyrazole rings, enabling the synthesis of diverse libraries of compounds for biological screening.[10]

Table 1: Comparison of Common Pyrazole Synthetic Methods

Synthetic Method	Starting Materials	Key Advantages	Key Limitations
Knorr Synthesis	1,3-Dicarbonyls, Hydrazines	High yields, readily available starting materials, versatile.	Potential for regioisomeric mixtures with unsymmetrical dicarbonyls.
From α,β-Unsaturated Carbonyls	α,β-Unsaturated aldehydes/ketones, Hydrazines	Access to pyrazoline intermediates, good for specific substitution patterns.	Often requires a subsequent oxidation step to form the pyrazole.
1,3-Dipolar Cycloaddition	Diazo compounds/Nitrile imines, Alkynes/Alkenes	High regioselectivity, access to highly substituted pyrazoles.	Requires specialized starting materials (e.g., diazo compounds).
Microwave-Assisted Synthesis	Various	Reduced reaction times, often improved yields, "green chemistry" approach.	Requires specialized microwave equipment.
Multicomponent Reactions	Simple, readily available starting materials	High atom economy, rapid assembly of molecular complexity.	Reaction discovery and optimization can be challenging.

The Broad Spectrum of Biological Activities of Pyrazole Derivatives

The pyrazole scaffold is a versatile pharmacophore that can interact with a wide range of biological targets, leading to a diverse array of pharmacological effects.[2][3] This section will highlight some of the most significant and well-documented biological activities of pyrazole-based compounds.

Anti-inflammatory and Analgesic Activity

Perhaps the most well-known therapeutic application of pyrazoles is in the management of inflammation and pain.[2][7] The blockbuster drug Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor, which reduces the production of prostaglandins involved in inflammation and pain.[2][5] Numerous other pyrazole derivatives have been reported to possess potent anti-inflammatory and analgesic properties, often acting through the inhibition of various enzymes and signaling pathways involved in the inflammatory cascade.[7][11]

Anticancer Activity

The development of pyrazole-based anticancer agents is a rapidly growing area of research.[2][3] Pyrazole derivatives have been shown to exert their anticancer effects through a variety of mechanisms, including:

• Kinase Inhibition: Many pyrazole compounds act as potent inhibitors of protein kinases, which are key regulators of cell growth, proliferation, and survival. Crizotinib, for example, is an inhibitor of anaplastic lymphoma kinase (ALK) and is used to treat certain types of non-small cell lung cancer.[4][5]

• Induction of Apoptosis: Some pyrazole derivatives can trigger programmed cell death, or apoptosis, in cancer cells.[3]

• Inhibition of Angiogenesis: The formation of new blood vessels, a process known as angiogenesis, is crucial for tumor growth and metastasis. Certain pyrazoles have been found to inhibit this process.

Antimicrobial and Antiviral Activity

The increasing prevalence of drug-resistant pathogens has created an urgent need for new antimicrobial agents. Pyrazole derivatives have demonstrated promising activity against a variety of bacteria, fungi, and viruses.[2][3][8] Their mechanisms of action are diverse and can involve the inhibition of essential microbial enzymes or the disruption of microbial cell membranes.

Other Therapeutic Areas

The therapeutic potential of pyrazole compounds extends beyond the areas mentioned above. They have also been investigated for their utility as:

• Anticonvulsants [2]

• Antidepressants [2][4]

• Anti-obesity agents [1][2]

• Antidiabetic agents

Biological Activity Landscape of Pyrazole Derivatives:

Caption: The versatile pyrazole core gives rise to a wide spectrum of biological activities.

Experimental Protocols: A Practical Guide

This section provides a detailed, step-by-step methodology for a representative Knorr pyrazole synthesis.

Synthesis of 1,3-Diphenyl-1H-pyrazole

Materials:

• 1,3-Diphenyl-1,3-propanedione (Dibenzoylmethane)

• Phenylhydrazine

• Glacial Acetic Acid

• Ethanol

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle

• Magnetic stirrer

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1,3-diphenyl-1,3-propanedione (1.0 eq) in glacial acetic acid (20 mL).

• Addition of Hydrazine: To the stirred solution, add phenylhydrazine (1.1 eq) dropwise at room temperature. An exothermic reaction may be observed.

• Reflux: Heat the reaction mixture to reflux and maintain for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into ice-cold water (100 mL) with stirring.

• Isolation: The solid product will precipitate out of the solution. Collect the crude product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from ethanol to obtain pure 1,3-diphenyl-1H-pyrazole as a white crystalline solid.

• Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Safety Precautions: Phenylhydrazine is toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (gloves, safety glasses, lab coat) in a well-ventilated fume hood. Glacial acetic acid is corrosive.

Conclusion and Future Directions

The pyrazole nucleus continues to be a highly valuable and versatile scaffold in the field of medicinal chemistry. Its synthetic accessibility and the broad range of biological activities exhibited by its derivatives ensure its continued importance in the quest for new and improved therapeutic agents.[8] Future research in this area will likely focus on the development of more efficient and sustainable synthetic methodologies, the exploration of novel biological targets for pyrazole-based compounds, and the use of computational methods to design more potent and selective drug candidates. The rich history and promising future of pyrazole chemistry make it an exciting and rewarding area of investigation for researchers dedicated to the advancement of human health.

References

• Yi, F., Zhao, W., Wang, Z., & Bi, X. (2019). A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a "CNN" building block to terminal alkynes provides pyrazoles. Organic Letters, 21, 3158-3161. [Link]

• Fustero, S., Sánchez-Roselló, M., & Barrio, P. (2011). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Current Topics in Medicinal Chemistry, 11(13), 1774-1799. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. [Link]

• Dr. Venkatesh P. (2018). Pyrazole - Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. Slideshare. [Link]

• Kumar, V., & Kumar, S. (2013). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences, 5(2), 82–93. [Link]

• Journal of Chemical Health Risks. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks, 14(6), 2816-2822. [Link]

• Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. (2024). Naturalista Campano, 28(1). [Link]

• Mathew, N. K., & Rashmi, T. (2022). A review on biological activity of pyrazole contain pyrimidine derivatives. World Journal of Pharmaceutical Research, 11(3), 1021-1033. [Link]

• Yerragunta, V., Suman, D., Swamy, K., Anusha, V., Patil, P., & Naresh, M. (2013). PYRAZOLE AND ITS BIOLOGICAL ACTIVITY. PharmaTutor, 1(1), 38-45. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Molecules, 28(18), 6529. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). Molecules, 27(13), 4239. [Link]

• Special Issue : Pyrazole and Thiazole Derivatives in Medicinal Chemistry. (n.d.). MDPI. [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023). Molecules, 28(9), 3740. [Link]

• Mert, S., Kasimogullari, R., & Ok, S. (2014). A Short Review on Pyrazole Derivatives and their Applications. Journal of Postdoctoral Research, 2(4). [Link]

• Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds. (2020). International Journal of Trend in Scientific Research and Development, 4(5), 114-118. [Link]

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Technical Guide: Strategic Synthesis of 3,5-Dimethylpyrazole (DMP)

Executive Summary

3,5-Dimethylpyrazole (DMP) is a fundamental nitrogen heterocycle serving as a linchpin in coordination chemistry and a scaffold in medicinal chemistry (e.g., celecoxib analogues). While the synthesis appears deceptively simple—a condensation of hydrazine with a

-diketone—the quality of the final product is strictly dictated by the purity and phase behavior of the starting materials.

This guide moves beyond basic textbook recipes. It dissects the critical quality attributes (CQAs) of the starting materials (Acetylacetone and Hydrazine) and provides a self-validating protocol designed to minimize side reactions and maximize regiochemical purity.

Critical Starting Materials: The "Big Two"

The synthesis relies on the Paal-Knorr cyclocondensation. Success depends on understanding the physical chemistry of the reagents before they enter the flask.

Acetylacetone (2,4-Pentanedione)

CAS: 123-54-6

Acetylacetone (acac) is not a static molecule; it exists in a dynamic equilibrium between keto and enol tautomers.[1]

• The Tautomer Challenge: In the neat liquid phase, the enol form predominates (approx. 80%) due to internal hydrogen bonding. However, the reaction with hydrazine initiates via nucleophilic attack on the carbonyl carbon (keto form).

• Implication: While the equilibrium shifts rapidly to accommodate consumption of the keto form, impurities that stabilize the enol form or retard tautomerization can slow reaction kinetics.

• Purity Specification: Commercial "Technical Grade" often contains acetic acid (from hydrolysis) and water.

  • Action: Verify Refractive Index (

    ) is . If , significant water is present, which will skew the stoichiometry.

Hydrazine Source: Hydrate vs. Sulfate

CAS: 7803-57-8 (Hydrate) | 10034-93-2 (Sulfate)

The choice of hydrazine source dictates the safety profile and the workup complexity.

Feature	Hydrazine Hydrate ( )	Hydrazine Sulfate ( )
Physical State	Liquid (Fuming)	Crystalline Solid
Hazard Profile	High: Corrosive, volatile, inhalation risk.	Medium: Toxic solid, lower inhalation risk.
Process Impact	Direct reaction; atom-efficient.	Requires neutralization (NaOH) in situ; generates salt waste ( ).
Stoichiometry	Typically 55% or 64% active hydrazine.	100% defined stoichiometry (MW 130.12).
Recommendation	Preferred for Scale-up (if ventilation allows).	Preferred for Bench-top (safer handling).

Scientist's Note: This guide utilizes Hydrazine Hydrate for atom economy, but notes the neutralization step if Sulfate is used.

Reaction Engineering & Mechanism

The formation of 3,5-DMP is a classic Paal-Knorr Synthesis . It proceeds via a double nucleophilic attack/elimination sequence.

Mechanistic Pathway

The reaction is exothermic. The hydrazine nitrogen attacks one carbonyl, forming a hemiaminal intermediate. Water is eliminated to form a hydrazone, which then undergoes intramolecular cyclization.

Figure 1: Mechanistic pathway of 3,5-dimethylpyrazole synthesis via condensation and cyclodehydration.

Validated Experimental Protocol

Target Scale: ~0.5 mol (approx. 48 g product) Safety Pre-check: Hydrazine is a suspected carcinogen and highly toxic. Work in a fume hood. Wear butyl rubber gloves.

Reagent Preparation Table

Reagent	MW ( g/mol )	Equiv.[2][3]	Mass/Vol	Notes
Acetylacetone	100.12	1.0	50.0 g (51.5 mL)	Limiting reagent.
Hydrazine Hydrate	50.06	1.05	~26.5 g	Use 55-64% solution; adjust vol. based on assay.
Ethanol (Solvent)	46.07	N/A	150 mL	Reaction medium.

Step-by-Step Methodology

Step 1: System Setup Equip a 500 mL three-necked round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser. Place the flask in an ice-water bath.

Step 2: Solvent & Hydrazine Charge Charge the flask with 150 mL of Ethanol and the calculated amount of Hydrazine Hydrate.

• Causality: We dilute the hydrazine first to act as a heat sink. The reaction is violently exothermic; adding neat reagents together can cause boil-over.

Step 3: Controlled Addition (The Critical Step) Begin stirring. Add Acetylacetone dropwise via the addition funnel over 30–45 minutes.

• Temperature Control: Maintain internal temperature

  .[3]

• Observation: The solution may turn slightly yellow.[3] If it boils, stop addition immediately.

Step 4: Reaction Completion Once addition is complete, remove the ice bath. Allow the mixture to warm to room temperature (approx. 30 mins). Then, heat to reflux (approx. 80°C) for 1 hour.

• Validation: Reflux ensures complete dehydration of the 5-hydroxy-pyrazoline intermediate into the aromatic pyrazole ring.

Step 5: Isolation Evaporate the ethanol under reduced pressure (Rotovap) to roughly 25% of the original volume. Cool the residue in an ice bath.[3] The 3,5-DMP will crystallize as white needles.

Step 6: Purification Filter the solid.[4][5] Recrystallize from Petroleum Ether or Water .

• Scientist's Note: Water is an excellent solvent for recrystallization here. DMP is soluble in hot water but sparingly soluble in cold water.

Process Workflow Diagram

Figure 2: Operational workflow for the safe synthesis and isolation of 3,5-dimethylpyrazole.

Quality Control & Validation

Before using the synthesized material in downstream applications (e.g., ligand synthesis), validate its identity and purity.

Test	Expected Result	Failure Mode Analysis
Melting Point	107–108 °C	< 105 °C indicates retained water or incomplete dehydration (intermediate presence).
Appearance	White crystalline solid	Yellow/Orange indicates oxidation of hydrazine or polymerization of acetylacetone.
NMR (CDCl )	2.24 (s, 6H, 2x -CH ) 5.76 (s, 1H, -CH=) ~10-13 (br, 1H, -NH)	Extra peaks at 2.0-2.1 suggest unreacted acetylacetone.

References

• Wiley, R. H.; Hexner, P. E. (1951).[6] "3,5-Dimethylpyrazole".[2][3][6][7][8][9] Organic Syntheses, Coll.[3][9] Vol. 31, p. 43. [Link]

• National Center for Biotechnology Information. (n.d.). "PubChem Compound Summary for CID 9261, 3,5-Dimethylpyrazole". PubChem. [Link]

• Morgan, G. T.; Ackerman, I. (1923).[2] "The Chemistry of the Coordination Compounds of Germanium. Part I". Journal of the Chemical Society, Transactions, 123, 1308-1318. (Foundational work on coordination chemistry using DMP).

Sources

• 1. cores.research.asu.edu [cores.research.asu.edu]
• 2. scribd.com [scribd.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. orgsyn.org [orgsyn.org]
• 6. Wiley, R.H. and Hexner, P.E. (1951) 3,5-Dimethylpyrazole. Organic Syntheses, 31, 43. - References - Scientific Research Publishing [scirp.org]
• 7. 3,5-Dimethylpyrazole: Product Characteristics and Application Areas_Chemicalbook [chemicalbook.com]
• 8. scribd.com [scribd.com]
• 9. Method for preparing 3.5-dimethylpyrazole - Eureka | Patsnap [eureka.patsnap.com]

Protocols & Analytical Methods

The Versatile Intermediate: Application Notes for (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile in Chemical Synthesis

Introduction: In the landscape of modern medicinal chemistry and drug development, the pyrazole scaffold stands as a cornerstone of privileged structures, renowned for its presence in a multitude of biologically active compounds. Among the diverse array of pyrazole-based building blocks, (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile emerges as a particularly valuable and versatile chemical intermediate. Its unique combination of a nucleophilic pyrazole ring and a reactive nitrile group makes it a powerful synthon for the construction of complex heterocyclic systems. This guide provides detailed application notes and protocols for the synthesis and utilization of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile, offering researchers and drug development professionals a comprehensive resource to leverage its synthetic potential. The pyrazole core is found in numerous pharmaceuticals, exhibiting a wide range of activities including anti-inflammatory, analgesic, antibacterial, and antitumor properties[1][2]. This document will delve into the synthesis of this key intermediate, starting from the well-established preparation of 3,5-dimethylpyrazole, and subsequently explore its application in the synthesis of more complex molecules, such as phthalazine-1,4-diones, which are known for their diverse biological activities.

PART 1: Synthesis of the Precursor and the Core Intermediate

A solid foundation in any multi-step synthesis is the reliable and high-yielding preparation of the starting materials. This section details the synthesis of the precursor, 3,5-dimethylpyrazole, and the subsequent N-alkylation to afford the target intermediate, (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile.

Synthesis of 3,5-Dimethylpyrazole

The synthesis of 3,5-dimethylpyrazole is a classic condensation reaction between acetylacetone and a hydrazine source. Several methods have been reported, with the use of hydrazine hydrate or hydrazine sulfate being the most common.[3][4] The protocol described here is an adaptation of a high-yielding and environmentally conscious method that utilizes hydrazine hydrate in an aqueous medium, minimizing the formation of inorganic byproducts.[3]

Reaction Scheme:

Caption: Synthesis of 3,5-Dimethylpyrazole.

Experimental Protocol:

• To a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add hydrazine hydrate (X.X g, Y.Y mmol) and water (Z mL).

• Cool the mixture to 15°C in an ice bath.

• Slowly add acetylacetone (A.A g, B.B mmol) dropwise to the stirred solution, maintaining the temperature at or below 20°C.

• After the addition is complete, continue stirring at room temperature for 2 hours.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold water.

• Dry the product under vacuum to yield 3,5-dimethylpyrazole as a white crystalline solid.

Expected Yield: 90-95%[3].

Characterization Data for 3,5-Dimethylpyrazole:

Parameter	Value
Appearance	White crystalline solid
Melting Point	106-108 °C
¹H NMR (CDCl₃)	δ 5.76 (s, 1H, pyrazole-H), 2.21 (s, 6H, 2 x CH₃)
¹³C NMR (CDCl₃)	δ 145.3 (C3/C5), 104.8 (C4), 12.9 (CH₃)

Synthesis of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile

Reaction Scheme:

Caption: N-Alkylation of 3,5-Dimethylpyrazole.

Experimental Protocol (Inferred):

• To a round-bottom flask, add 3,5-dimethylpyrazole (X.X g, Y.Y mmol), a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB) (Z.Z g, A.A mmol, ~5 mol%), and a suitable organic solvent (e.g., toluene or dichloromethane).

• Add an aqueous solution of a strong base, such as 50% sodium hydroxide.

• To the vigorously stirred biphasic mixture, add chloroacetonitrile (B.B g, C.C mmol) dropwise at room temperature.

• Continue stirring the reaction mixture at room temperature or with gentle heating (e.g., 40-50°C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, separate the organic layer. Extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel or by recrystallization to afford (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile.

Characterization Data for (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile:

Parameter	Value
Molecular Formula	C₇H₉N₃
Molecular Weight	135.17 g/mol
Appearance	(Expected) Off-white to pale yellow solid or oil
¹H NMR (CDCl₃, Predicted)	δ 6.0 (s, 1H, pyrazole-H), 4.9 (s, 2H, CH₂), 2.3 (s, 3H, CH₃), 2.2 (s, 3H, CH₃)
¹³C NMR (CDCl₃, Predicted)	δ 151 (C5), 141 (C3), 116 (CN), 108 (C4), 38 (CH₂), 14 (CH₃), 11 (CH₃)
IR (KBr, cm⁻¹)	~2250 (C≡N stretch), ~1550 (C=N stretch)
MS (ESI)	m/z 136.08 [M+H]⁺

Note: The NMR and IR data are predicted based on the structure and typical values for similar compounds. Experimental verification is essential.

PART 2: Applications in the Synthesis of Heterocyclic Compounds

(3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile is a versatile building block for the synthesis of a variety of heterocyclic compounds. The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or it can participate in cyclization reactions. The pyrazole ring itself can be further functionalized. This section provides a protocol for the synthesis of a key derivative, 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide, and its subsequent use in the construction of phthalazine-1,4-diones.

Synthesis of 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide

The conversion of the nitrile to a hydrazide provides a new functional handle for further elaboration. This is typically achieved by first converting the nitrile to an ester, followed by reaction with hydrazine hydrate.

Workflow Diagram:

Caption: Synthesis of a pyrazolyl phthalazine-1,4-dione.

Experimental Protocol:

• To a solution of 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetohydrazide (1 mmol) in methanol (20 mL), slowly add phthalic anhydride (1.2 mmol).[5]

• Stir the mixture and heat to reflux for 5 hours, monitoring the reaction by TLC.[5]

• After completion, cool the reaction mixture to room temperature.

• The precipitated product is collected by filtration, dried, and can be recrystallized from methanol.[5]

Expected Yield: ~82%.[5]

Characterization Data for 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)acetyl)phthalazine-1,4(2H,3H)-dione:

Parameter	Value
Melting Point	225-227 °C
¹H NMR (DMSO-d₆)	δ 10.38 (br, 1H, -NH), 7.4-7.81 (m, 4H, Ar-H), 5.81 (s, 1H, pyrazole-H), 4.74 (s, 2H, -CH₂-), 2.20 (s, 3H, -CH₃), 2.09 (s, 3H, -CH₃) [5]
IR (KBr, cm⁻¹)	3312 (-NH), 1729, 1678 (C=O) [5]
MS (m/z)	299 (M+1) [5]

PART 3: Broader Applications and Future Outlook

The utility of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile extends far beyond the synthesis of phthalazine derivatives. As a key intermediate, it holds significant potential in the synthesis of various pharmacologically active molecules.

• Celecoxib Analogues: The pyrazole core is central to the structure of celecoxib, a selective COX-2 inhibitor. (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile can serve as a starting point for the synthesis of novel celecoxib analogues with potentially improved efficacy and safety profiles. The nitrile group can be transformed into other functional groups to explore structure-activity relationships.

• Other Heterocyclic Scaffolds: The reactive nature of the acetonitrile moiety allows for its participation in various cyclization reactions to form other heterocyclic systems, such as pyrazolopyridines and pyrazolopyrimidines, which are also important pharmacophores.

Logical Relationship Diagram:

Caption: Synthetic utility of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile.

Conclusion

(3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile is a valuable and versatile chemical intermediate with significant potential in synthetic and medicinal chemistry. This guide has provided detailed protocols for the synthesis of its precursor and the intermediate itself, along with a practical application in the synthesis of a complex heterocyclic system. The presented information, grounded in established chemical principles and supported by literature, is intended to empower researchers to explore the full synthetic utility of this important building block in the development of novel molecules with potential therapeutic applications.

References

• Synthesis of 3 - 5-Dimethylpyrazole. (n.d.). Scribd. Retrieved from [Link]

• Method for preparing 3.5-dimethylpyrazole. (2004). Google Patents.

• PCHHAX Molecular Structure, Vibrational Spectra and theoretical HOMO-LUMO analysis of (E)-3, 5-dimet. (n.d.). Der Pharma Chemica. Retrieved from [Link]

• Nagashyam, V., & Madhukar, J. (2013). SYNTHESIS OF NOVEL SUBSTITUTED-3, 5-DIMETHYL-1H- PYRAZOLYL PHTHALAZINE-1, 4-DIONES. TSI Journals. Retrieved from [Link]

• Thakare, N. R., et al. (2012). Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(6), 3329-3332.
• Kale, P. D. (2013). Synthesis and antimicrobial activity of some new 3,5-dimethyl azopyrazole derivatives. Journal of Chemical and Pharmaceutical Research, 5(9), 130-134.
• SYNTHESIS AND CHARACTERIZATION OF SOME SYMMETRICAL SUBSTITUTED 1-(2-CHLOROETHYL)PYRAZOLE-BASED CHALCOGENIDES. (n.d.). [PDF].

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. (2006). ResearchGate. Retrieved from [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022). Semantic Scholar. Retrieved from [Link]

• Phase-Transfer-Catalyzed Alkylation of Hydantoins. (2022). PubMed. Retrieved from [Link]

• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. (2016). MDPI. Retrieved from [Link]

• New Celecoxib Derivatives as Anti-Inflammatory Agents. (2008). Journal of Medicinal Chemistry. Retrieved from [Link]

• Process for preparation of celecoxib. (2011). Google Patents.

• Celecoxib Derivative Intermediates And Their Synthetic Pathways. (2025). [Blog post]. Retrieved from [Link]

• 1H and 13C NMR study of perdeuterated pyrazoles. (n.d.). ResearchGate. Retrieved from [Link]

• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (n.d.). MDPI. Retrieved from [Link]

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. (2025). Preprints.org. Retrieved from [Link]

• 5 Combination of 1H and 13C NMR Spectroscopy. (n.d.). [PDF]. Retrieved from [Link]

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• 4. CN100506798C - Method for preparing 3.5-dimethylpyrazole - Google Patents [patents.google.com]
• 5. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Synthesis of Substituted Pyrazoles via the Knorr Condensation: Regiocontrol and Scalability

Topic: Precision Synthesis of Substituted Pyrazoles via the Knorr Condensation Content Type: Detailed Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

The Knorr pyrazole synthesis is the cornerstone methodology for constructing the pyrazole scaffold—a "privileged structure" in medicinal chemistry found in blockbuster drugs like Celecoxib (Celebrex), Rimonabant, and Sildenafil (Viagra). While the condensation of hydrazines with 1,3-dicarbonyls appears deceptively simple, the synthesis of unsymmetrical pyrazoles presents a critical challenge: regioselectivity .[1]

This Application Note moves beyond textbook definitions to address the practical "pain points" of the Knorr reaction. We provide a mechanistic breakdown of isomer formation, a validated protocol for the regioselective synthesis of a COX-2 inhibitor (Celecoxib), and a self-validating Quality Control (QC) workflow to distinguish regioisomers using 19F-NMR and NOESY.

Mechanistic Insight: The Regioselectivity Paradox

The formation of a pyrazole from an unsymmetrical 1,3-diketone and a substituted hydrazine involves two competing pathways. The regiochemical outcome is dictated by the initial nucleophilic attack, which is governed by a interplay of steric hindrance and electronic activation (hard/soft acid-base theory).

The "Electronic vs. Steric" Battle[1]

• Nucleophile: The substituted hydrazine has two nitrogens. The terminal (

  ) nitrogen is generally more nucleophilic than the substituted ( ) nitrogen due to steric freedom, despite the electronic donating/withdrawing effects of .

• Electrophile: In a 1,3-diketone (e.g.,

  ), the carbonyl adjacent to the most electron-withdrawing group (EWG) is the "harder" electrophile. Conversely, the carbonyl adjacent to a bulky alkyl group is sterically shielded.

Critical Finding: Under neutral conditions, the terminal hydrazine nitrogen attacks the most electrophilic carbonyl. However, under acidic conditions, protonation of the carbonyls changes the electrophilicity landscape, often reversing selectivity.

Visualization: Mechanistic Divergence

The following diagram illustrates the bifurcation point that determines whether the 1,3- or 1,5-isomer is formed.

Figure 1: Mechanistic bifurcation in Knorr synthesis. Path selection is manipulated by pH and solvent polarity.

Optimization Parameters

To achieve high yields and specific isomers, experimental conditions must be tuned.

Parameter	Condition	Effect on Reaction	Recommended For
Solvent	Ethanol/Methanol	Protic, stabilizes polar intermediates.	General synthesis (Green).[2]
Toluene/Xylene	Azeotropic removal of water.	Difficult dehydrations.
HFIP (Hexafluoroisopropanol)	Strong H-bond donor; activates carbonyls.	Regiocontrol (favors 1,3-isomer).
Catalyst	HCl / H₂SO₄	Activates carbonyls; promotes dehydration.	Sterically hindered ketones.
AcOH (Glacial)	Mild activation; solvent + catalyst.	Standard protocols.[3]
Et₃N / Pyridine	Buffers reaction; prevents acid-sensitive degradation.	Acid-labile substrates.[4]
Temperature	Reflux (60-110°C)	Thermodynamic control.	Stable substrates.
Microwave (MW)	Rapid heating; kinetic control.	High-throughput screening.

Experimental Protocols

Protocol A: Regioselective Synthesis of Celecoxib (COX-2 Inhibitor)

Objective: Synthesis of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide.[5] Challenge: The trifluoromethyl (

) group is a strong EWG, making the adjacent carbonyl highly reactive. Without control, the hydrazine attacks here first, leading to the wrong isomer. This protocol uses solvent control to direct the formation of the bioactive 1,5-diaryl isomer.

Materials:

• 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione (1.0 equiv)

• 4-Sulfonamidophenylhydrazine hydrochloride (1.1 equiv)

• Solvent: Ethanol (Absolute)

• Catalyst: Trifluoroacetic acid (TFA) - Optional for rate enhancement

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4,4,4-trifluoro-1-(4-methylphenyl)butane-1,3-dione (2.30 g, 10 mmol) in Ethanol (40 mL).

• Addition: Add 4-sulfonamidophenylhydrazine hydrochloride (2.46 g, 11 mmol) in a single portion.

• Reaction:

  • Standard: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor by TLC (30% EtOAc in Hexanes).

  • Regio-Enhancement: To favor the specific Celecoxib isomer, ensure the reaction remains acidic (pH ~2-3). The hydrazine HCl salt usually provides sufficient acidity. If using free base hydrazine, add 5 mol% HCl or TFA.

• Workup:

  • Cool reaction mixture to room temperature.

  • Concentrate under reduced pressure to ~10 mL volume.

  • Pour the residue into ice-cold water (100 mL) with vigorous stirring. The product should precipitate as a white/off-white solid.

• Purification:

  • Filter the solid and wash with cold water (

    mL).

  • Recrystallization (Crucial for Purity): Recrystallize from a mixture of Ethanol/Water (9:1) to remove trace regioisomers.

  • Dry in a vacuum oven at 50°C for 12 hours.

Expected Yield: 75–85% Data: Melting Point: 157–159°C.

Protocol B: Green Synthesis of Symmetrical Pyrazoles (Solvent-Free)

Objective: Rapid synthesis of 3,5-dimethyl-1-phenylpyrazole. Advantage: High atom economy, no organic solvent waste.[6]

• Mixing: In a mortar, grind acetylacetone (10 mmol) and phenylhydrazine (10 mmol).

• Catalysis: Add Montmorillonite K-10 clay (0.5 g) or p-TsOH (1 mol%) as a solid support/catalyst.

• Reaction: Grind vigorously with a pestle for 10–15 minutes. The mixture may become pasty (exothermic).

• Isolation: Extract the paste with Ethyl Acetate (20 mL), filter to remove the clay/catalyst, and evaporate the solvent.

• Yield: >90% (often requires no further purification).

Quality Control & Troubleshooting Workflow

Validating the regioisomer is the most critical step. Standard 1H-NMR is often insufficient because the pyrazole proton signals are similar for both isomers.

Analytical Validation Strategy

• 19F-NMR (For Fluorinated Pyrazoles): The

  shift is highly sensitive to its environment (position 3 vs. position 5).

  • Isomer A (Celecoxib):

    -62.5 ppm.

  • Isomer B (Regioisomer):

    -59.8 ppm.

• NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Look for spatial coupling between the N-Aryl protons and the pyrazole substituents.

  • Isomer 1,5-diaryl: Strong NOE between N-Aryl ortho-protons and the C5-substituent.

  • Isomer 1,3-diaryl: No NOE between N-Aryl and C5-substituent (as C5 has a proton or methyl).

Troubleshooting Diagram

Figure 2: Decision tree for troubleshooting common isolation issues in pyrazole synthesis.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Knorr, L. (1883).[7][8] Einwirkung von Acetessigester auf Phenylhydrazin.[7][9] Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.[7]

• Fustero, S., Sánchez-Roselló, M., Barrio, P., & Simón-Fuentes, A. (2011). From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles. Chemical Reviews, 111(11), 6984–7034.

• Deng, X., & Mani, N. S. (2008).[3] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415.

• Garg, P. K., et al. (2022). Benchtop 19F NMR Spectroscopy optimized Knorr pyrazole synthesis of Celecoxib and Mavacoxib.[10] Journal of Flow Chemistry, 12, 147–151.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. jk-sci.com [jk-sci.com]
• 8. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Application Note: Hydrolysis of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile to Carboxylic Acid

Abstract

This application note details a robust, scalable protocol for the hydrolysis of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile to its corresponding carboxylic acid, (3,5-dimethyl-1H-pyrazol-1-yl)acetic acid. While nitrile hydrolysis is a standard transformation, the presence of the basic pyrazole ring requires specific handling to maximize yield and purity. This guide compares acidic and basic hydrolysis pathways, ultimately recommending an optimized alkaline hydrolysis method due to its superior workup efficiency and safety profile. Detailed mechanistic insights, safety considerations regarding acetonitrile evolution, and quality control parameters are provided.

Introduction & Strategic Analysis

Chemical Context

The conversion of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (Compound A ) to (3,5-dimethyl-1H-pyrazol-1-yl)acetic acid (Compound B ) is a critical step in the synthesis of various pharmaceutical ligands and agrochemicals. The pyrazole moiety acts as a weak base, which influences the solubility profile and salt formation during hydrolysis.

• Starting Material: (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (CAS: 1134684-85-7)[1]

• Target Product: (3,5-dimethyl-1H-pyrazol-1-yl)acetic acid (CAS: 16034-49-4)[2]

Mechanistic Pathway (Alkaline Hydrolysis)

The reaction proceeds via a nucleophilic attack of the hydroxide ion on the nitrile carbon. Unlike acid hydrolysis, which can form stable pyrazolium salts that complicate isolation, alkaline hydrolysis yields the water-soluble carboxylate salt. Subsequent acidification to the isoelectric point precipitates the free acid in high purity.

Key Reaction Steps:

• Nucleophilic Attack: $ \text{OH}^-

  \text{C}\equiv\text{N} $) to form an imidate intermediate.

• Tautomerization: Rapid tautomerization yields the primary amide.

• Hydrolysis: Further attack by $ \text{OH}^-

  \text{NH}_3 $) and forms the carboxylate anion.

• Protonation: Acidification converts the carboxylate to the free carboxylic acid.

Safety Advisory: Acetonitrile & Ammonia

• Ammonia Evolution: The reaction releases stoichiometric quantities of ammonia gas. Adequate ventilation is mandatory.

• Runaway Potential: While not a solvent here, acetonitrile as a reactant in high concentrations with strong base can exhibit exotherms. The protocol uses ethanol/water dilution to mitigate this risk.

Experimental Protocol

Method A: Optimized Alkaline Hydrolysis (Recommended)

This method is preferred for its operational simplicity and high yield (>85%).

Reagents & Equipment

• (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (1.0 equiv)

• Sodium Hydroxide (NaOH), pellets (2.5 equiv)

• Ethanol (95%) or Methanol (Solvent)

• Distilled Water

• Hydrochloric Acid (HCl), 6M (for acidification)

• Reflux condenser, magnetic stirrer, pH meter.

Step-by-Step Procedure

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve NaOH (2.5 equiv) in a 1:1 mixture of Ethanol/Water (concentration ~0.5 M relative to substrate).

  • Rationale: The mixed solvent system ensures solubility of both the organic nitrile and the inorganic base.

• Addition: Add (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (1.0 equiv) to the stirring solution.

• Reflux: Heat the mixture to reflux ($ \sim 80^\circ\text{C} $) for 4–6 hours .

  • Monitoring: Monitor ammonia evolution (pH paper at condenser outlet turns blue). Reaction is complete when ammonia evolution ceases and TLC/HPLC shows consumption of nitrile.

• Concentration: Allow the mixture to cool. Remove the ethanol under reduced pressure (Rotavap) to leave an aqueous residue.

  • Note: Do not evaporate to dryness; keep the sodium carboxylate in the aqueous phase.

• Workup & Precipitation:

  • Cool the aqueous solution to $ 0–5^\circ\text{C} $ in an ice bath.

  • Dropwise add 6M HCl while stirring until the pH reaches 3.0–4.0 .

  • Observation: A white to off-white solid will precipitate.

  • Critical Step: Do not acidify below pH 2, as the pyrazole nitrogen may protonate to form the soluble hydrochloride salt, reducing isolated yield.

• Isolation: Filter the solid using a Buchner funnel. Wash the cake with cold water ($ 2 \times 10 \text{ mL} $) to remove excess NaCl.

• Drying: Dry the solid in a vacuum oven at $ 50^\circ\text{C} $ for 12 hours.

Method B: Acid Hydrolysis (Alternative)

Use this method if the substrate is sensitive to base.

• Reflux the nitrile in 6M HCl for 4 hours.

• Cool to room temperature.

• Adjust pH to ~3.5 with NaOH solution to precipitate the zwitterionic free acid.

Data Summary & Quality Control

Parameter	Specification	Notes
Appearance	White to off-white crystalline solid	Yellowing indicates oxidation or impurities.
Yield	85% – 95%	Lower yields suggest incomplete hydrolysis or pH overshoot.
Melting Point	187–189 °C	Sharp range indicates high purity.
NMR (DMSO- )	12.5 (s, 1H, COOH), 5.8 (s, 1H, Py-H), 4.8 (s, 2H, N-CH2), 2.2 (s, 3H), 2.0 (s, 3H)	Confirm absence of ethyl ester or amide peaks.
Solubility	Soluble in DMSO, MeOH; Poor in Water, Hexane	pH dependent solubility in water.

Visualization of Workflows

Reaction Mechanism

The following diagram illustrates the base-catalyzed transformation from nitrile to carboxylate.

Caption: Base-catalyzed hydrolysis pathway via amide intermediate to the final carboxylic acid.

Experimental Workflow

Logical flow for the execution of the protocol.

Caption: Step-by-step operational workflow for the alkaline hydrolysis protocol.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Precipitate	pH too low (< 2.0)	The product formed a soluble HCl salt. Add dilute NaOH to adjust pH back to 3-4.
Low Yield	Incomplete Hydrolysis	Check reflux time. Ensure ammonia evolution has stopped.
Oily Product	Impurities / Solvent	Recrystallize from Ethanol/Water or triturate with diethyl ether.
Amide Peak in NMR	Stopped too early	The amide intermediate is stable. Resume reflux with fresh NaOH.

References

• Cohen-Fernandes, P. & Habraken, C. L. (1967). Nitration of 3,5-dimethyl-1-phenylpyrazole. Recueil des Travaux Chimiques des Pays-Bas. Link (Provides foundational chemistry on pyrazole stability).

• Stenutz, R. (2025). Data Sheet: (3,5-dimethyl-1H-pyrazol-1-yl)acetic acid. Stenutz.eu. Link (Verified Melting Point and CAS data).

• Common Organic Chemistry. (2023). Nitrile to Acid: Common Conditions and Mechanisms. Common Organic Chemistry. Link (General protocol validation).

• PubChem. (2025).[3] Compound Summary: Bis(3,5-dimethylpyrazol-1-yl)acetic acid.[3] National Library of Medicine. Link (Structural confirmation of related pyrazole acetic acids).

• GuideChem. (2025). Safety Data Sheet: (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile. GuideChem. Link (Safety data for starting material).

Sources

• 1. Page loading... [guidechem.com]
• 2. (3,5-dimethylpyrazol-1-yl)acetic acid [stenutz.eu]
• 3. Bis(3,5-dimethylpyrazol-1-yl)acetic acid | C12H16N4O2 | CID 5232382 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Navigating the Scale-Up of Pyrazole Synthesis

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to address the multifaceted challenges encountered when transitioning pyrazole synthesis from the laboratory bench to larger-scale production. Here, you will find a blend of frequently asked questions for rapid problem-solving and in-depth troubleshooting guides that delve into the causality behind experimental choices, ensuring a robust and scalable process.

Frequently Asked Questions (FAQs)

Q1: What are the most common initial hurdles when scaling up a pyrazole synthesis?

A1: The primary challenges in scaling up pyrazole synthesis typically fall into three categories:

• Thermodynamic and Kinetic Control: Reactions that are well-behaved on a small scale can become problematic at a larger scale due to changes in heat transfer and mixing efficiency. This can lead to decreased yields, formation of impurities, and issues with regioselectivity.

• Impurity Profile Changes: The impurity profile of a reaction can change significantly upon scale-up. Minor byproducts in the lab may become major impurities in a large-scale reaction due to prolonged reaction times or localized "hot spots" in the reactor.

• Safety and Handling: Many common reagents in pyrazole synthesis, such as hydrazine and its derivatives, as well as diazo compounds, are hazardous.[1][2] Handling these materials at scale requires stringent safety protocols and often specialized equipment.[1][2]

Q2: My Knorr pyrazole synthesis is giving me a mixture of regioisomers. How can I improve the selectivity?

A2: The formation of regioisomers is a classic challenge in the Knorr synthesis when using unsymmetrical 1,3-dicarbonyl compounds.[3] The regioselectivity is influenced by a delicate balance of steric and electronic factors, as well as reaction conditions.[3] A highly effective strategy to enhance regioselectivity is the use of fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), as the solvent.[2][4] These solvents can dramatically increase the preference for the formation of one isomer over the other.[2][4]

Q3: I'm observing significant byproduct formation that I didn't see on the small scale. What's the likely cause?

A3: This is a common scale-up issue. The extended reaction times and potential for inefficient heat transfer in larger reactors can lead to the formation of degradation products or side-reaction products that are negligible at the lab scale. It is also possible that impurities in larger batches of starting materials are contributing to these unexpected byproducts. A thorough understanding of the reaction mechanism and potential side reactions is crucial for troubleshooting.[5]

Q4: What are the key advantages of using flow chemistry for pyrazole synthesis scale-up?

A4: Flow chemistry offers several significant advantages over traditional batch processing for pyrazole synthesis, particularly concerning safety and scalability.[6] By conducting the reaction in a continuous stream through a heated tube or microreactor, you achieve superior control over reaction parameters like temperature and residence time.[7] This enhanced control minimizes the formation of byproducts and improves reproducibility.[6] For reactions involving hazardous intermediates like diazonium salts, flow chemistry allows for their in situ generation and immediate consumption, drastically reducing the risks associated with their accumulation.[8][9]

Troubleshooting Guides

Guide 1: Managing Regioselectivity in Knorr Pyrazole Synthesis

Problem: Poor or inconsistent regioselectivity when reacting an unsymmetrical 1,3-dicarbonyl with a substituted hydrazine.

Underlying Principles: The regioselectivity of the Knorr synthesis is determined by the initial nucleophilic attack of one of the hydrazine nitrogens on one of the carbonyl carbons.[10][11][12] The relative reactivity of the two carbonyl groups and the two nitrogen atoms is influenced by steric hindrance, electronic effects, and the reaction medium (pH and solvent).[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for improving regioselectivity.

Detailed Protocols:

1. Solvent Screening:

• Rationale: The solvent can influence the tautomeric equilibrium of the 1,3-dicarbonyl and the nucleophilicity of the hydrazine. Fluorinated alcohols are known to enhance regioselectivity.[2][4]

• Protocol:

  • Set up parallel reactions using different solvents:

    • Ethanol (as a baseline)

    • 2,2,2-Trifluoroethanol (TFE)

    • 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

  • Maintain all other reaction parameters (temperature, concentration, stoichiometry) constant.

  • Monitor the reactions by HPLC or GC to determine the ratio of the two regioisomers.

  • Select the solvent that provides the highest selectivity for the desired isomer.

2. pH Adjustment:

• Rationale: The pH of the reaction mixture can alter the nucleophilicity of the hydrazine nitrogens. Acidic conditions can protonate the more basic nitrogen, leading to a change in the site of initial attack.[3]

• Protocol:

  • Using the best solvent from the previous step, set up reactions with the addition of a catalytic amount of:

    • An acid (e.g., acetic acid, p-toluenesulfonic acid)

    • A base (e.g., sodium acetate, triethylamine)

  • Monitor the isomer ratio to determine the optimal pH condition.

Quantitative Comparison of Solvents for Regioselectivity:

1,3-Dicarbonyl Substrate	Hydrazine	Solvent	Regioisomer Ratio (Major:Minor)	Reference
1-Phenyl-1,3-butanedione	Methylhydrazine	Ethanol	60:40	[4]
1-Phenyl-1,3-butanedione	Methylhydrazine	TFE	85:15	[4]
1-Phenyl-1,3-butanedione	Methylhydrazine	HFIP	97:3	[4]

Guide 2: Process Safety Management for Hazardous Reagents

Problem: Safely handling hazardous reagents like hydrazine and diazo compounds during scale-up.

Underlying Principles: Process Safety Management (PSM) is a systematic approach to preventing catastrophic releases of hazardous chemicals.[13][14][15] It involves a comprehensive evaluation of hazards, implementation of control measures, and thorough employee training.[16] For pyrazole synthesis, this is particularly critical due to the use of toxic, reactive, and potentially explosive reagents.[1][2][17]

Safety Protocol Workflow:

Caption: Workflow for implementing process safety management.

Key Considerations for Hydrazine and Diazo Compounds:

Hazard Category	Hydrazine	Diazo Compounds (e.g., Diazomethane)
Primary Hazards	Toxic, corrosive, suspected carcinogen, flammable.[1][18]	Highly toxic, explosive (shock, friction, light sensitive).[17][19][20]
Engineering Controls	Work in a well-ventilated fume hood.[18] Use of a closed system for transfers at larger scales.	Use of a dedicated fume hood with a blast shield.[17][19] Generation and use in situ via flow chemistry is highly recommended.[8][9]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (neoprene or nitrile), splash goggles, face shield, and a flame-resistant lab coat.[18][21]	Double gloving, safety goggles, face shield, and a lab coat.[17][19]
Incompatible Materials	Oxidizing agents, acids, metal oxides.[22]	Strong acids, alkali metals, rough surfaces (e.g., ground glass joints).[20]
Emergency Response	Have an emergency shower and eyewash readily accessible.[21] Neutralize small spills with a weak oxidizing agent like sodium hypochlorite.[18]	Evacuate the area immediately in case of a spill.[17] Do not attempt to clean up large spills.

Guide 3: Implementing Process Analytical Technology (PAT) for Reaction Monitoring

Problem: Lack of real-time understanding of reaction progress, leading to inconsistent product quality and yield during scale-up.

Underlying Principles: Process Analytical Technology (PAT) is a framework for designing, analyzing, and controlling manufacturing processes through timely measurements of critical process parameters and quality attributes.[1][6][8][23] By integrating in-line analytical tools, PAT provides a real-time understanding of the reaction, enabling proactive control and ensuring consistent product quality.[24]

PAT Implementation Workflow:

Caption: Workflow for implementing PAT in pyrazole synthesis.

Common PAT Tools for Pyrazole Synthesis:

PAT Tool	Information Provided	Application in Pyrazole Synthesis
FTIR/Raman Spectroscopy	Real-time concentration of reactants, intermediates, and products.[8][23]	Monitoring the consumption of the 1,3-dicarbonyl and the formation of the pyrazole product. Can also be used to monitor the formation of key intermediates.[6]
UPLC-MS	Detailed information on the concentration of all components, including low-level impurities.[1]	At-line or on-line monitoring of the reaction to track the formation of regioisomers and byproducts.
Near-Infrared (NIR) Spectroscopy	Provides information on the overall state of the reaction mixture.	Can be used to monitor reaction completion and ensure batch-to-batch consistency.

Case Study Example: Real-time monitoring of a pyrazole synthesis using in-line FTIR

In a continuous flow synthesis of a pyrazole derivative, an in-line FTIR probe was used to monitor the concentration of a key intermediate.[21] A Partial Least Squares (PLS) regression model was developed to correlate the FTIR spectra with off-line HPLC data.[21] This allowed for the real-time prediction of the intermediate's concentration with a high degree of accuracy, enabling precise control over the reaction conditions to maximize yield and minimize impurity formation.[21]

Guide 4: Troubleshooting Purification Challenges

Problem: Difficulty in isolating the desired pyrazole compound with high purity at scale.

Underlying Principles: Purification strategies that work well on a small scale, such as flash chromatography, may not be economically viable or scalable. Crystallization and distillation are often the preferred methods for large-scale purification.[14]

Troubleshooting Purification by Crystallization:

Issue	Potential Cause	Troubleshooting Steps
Oiling out	The compound's melting point is lower than the solvent's boiling point, or the compound is too soluble.[14]	1. Use a lower-boiling point solvent or a solvent mixture. 2. Lower the crystallization temperature. 3. Add an anti-solvent slowly to induce crystallization.
Poor recovery	The compound is too soluble in the chosen solvent, even at low temperatures.[14]	1. Use a different solvent or a solvent/anti-solvent system. 2. Concentrate the solution further before cooling. 3. Ensure the minimum amount of hot solvent was used for dissolution.
Low purity	Impurities are co-crystallizing or are trapped in the crystal lattice.[14]	1. Perform a re-crystallization. 2. Slow down the cooling rate to allow for the formation of larger, purer crystals. 3. Consider a pre-purification step, such as an acid-base extraction, to remove key impurities.
Separation of Isomers	Isomers have very similar physical properties.	1. Salt Formation: React the isomer mixture with an acid to form a salt, which may have different crystallization properties.[14] 2. Solvent Screening: Systematically screen a wide range of solvents and solvent mixtures.

Protocol for Purification via Salt Formation and Crystallization:

• Dissolution: Dissolve the crude pyrazole isomer mixture in a suitable organic solvent (e.g., isopropanol, acetone).

• Acid Addition: Slowly add an equimolar amount of an appropriate acid (e.g., phosphoric acid, oxalic acid) with stirring.

• Crystallization: Allow the solution to cool slowly to room temperature to induce crystallization of the salt of one of the isomers. Further cooling in an ice bath may be required.

• Isolation: Collect the crystals by filtration and wash with a small amount of the cold crystallization solvent.

• Liberation of Free Base: Dissolve the purified salt in water and neutralize with a base (e.g., sodium bicarbonate) to regenerate the free pyrazole.

• Extraction: Extract the purified pyrazole into an organic solvent, dry, and concentrate to obtain the final product.[14]

References

Sources

• 1. lcms.cz [lcms.cz]
• 2. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. ijcrt.org [ijcrt.org]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. Recent advances in continuous flow synthesis of heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. intuitionlabs.ai [intuitionlabs.ai]
• 9. researchgate.net [researchgate.net]
• 10. jk-sci.com [jk-sci.com]
• 11. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 12. name-reaction.com [name-reaction.com]
• 13. weeklysafety.com [weeklysafety.com]
• 14. Process Safety Management (PSM): OSHA Standards & Safety [sigma-hse.us]
• 15. safetyculture.com [safetyculture.com]
• 16. Process Safety Management of Highly Hazardous Chemicals - International Brotherhood of Teamsters [teamster.org]
• 17. Diazomethane | Division of Research Safety | Illinois [drs.illinois.edu]
• 18. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 19. ehs.unm.edu [ehs.unm.edu]
• 20. nj.gov [nj.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Process analytical technology (PAT): applications to flow processes for active pharmaceutical ingredient (API) development - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 23. chromatographytoday.com [chromatographytoday.com]
• 24. valgenesis.com [valgenesis.com]

Improving reactivity of sterically hindered nitriles.

Topic: Improving Reactivity of Sterically Hindered Nitriles Role: Senior Application Scientist / Technical Support Lead

Technical Support & Troubleshooting Center

Status: Online Ticket ID: HIN-CN-001 Subject: Overcoming the "Picket Fence" Effect in Nitrile Functionalization

Welcome to the technical support center for difficult nitrile transformations. If you are reading this, you are likely facing the "Tertiary Carbon Wall"—where a nitrile group attached to a quaternary carbon or a sterically crowded aryl ring refuses to hydrolyze, reduce, or alkylate using standard textbook conditions.

This guide moves beyond standard textbook chemistry (which fails here) and provides field-proven, high-impact protocols specifically for sterically hindered nitriles .

🚦 Phase 1: Diagnostics - Why is my reaction failing?

Before selecting a protocol, confirm the failure mode. Sterically hindered nitriles (e.g., tert-butyl nitrile, mesitonitrile) fail due to specific mechanistic blocks.

Symptom	Diagnosis	The "Why" (Mechanistic Block)
No Reaction (Hydrolysis)	Steric Shielding	The nucleophile ( or ) cannot access the electrophilic carbon of the cyano group due to the "picket fence" of surrounding bulky groups.
Charring/Decomposition	Harsh Conditions	Extended reflux in conc. or degrades the substrate before the nitrile hydrolyzes.
Starting Material Recovery (Grignard)	Deprotonation	The Grignard reagent acts as a base rather than a nucleophile, removing an -proton (if available) due to steric inaccessibility of the nitrile carbon.
Imine Hydrolysis Failure	Stable Intermediate	In reductions, the intermediate imine salt is so crowded that it resists hydrolysis to the aldehyde/amine during workup.

🛠️ Phase 2: Solutions & Protocols

Module A: Hydrolysis (Converting Nitriles to Amides/Acids)

The Problem: Standard acid/base hydrolysis requires temperatures that destroy sensitive substrates. The Solution: Metal-Catalyzed Hydration (The Ghaffar-Parkins Catalyst).

This is the "Gold Standard" for hindered nitriles. The Platinum(II) catalyst coordinates to the nitrile nitrogen, activating the carbon for nucleophilic attack by water from a distance, effectively bypassing the steric wall.

🧪 Protocol 1: Ghaffar-Parkins Platinum Catalysis

Reagent:

Scope: Tertiary nitriles, acid-sensitive substrates.

• Setup: In a round-bottom flask, dissolve the hindered nitrile (1.0 equiv) in Ethanol/Water (1:1 v/v).

• Catalyst Addition: Add the Ghaffar-Parkins catalyst (0.1 – 1.0 mol%).

• Reaction: Heat to mild reflux (80°C) or use microwave irradiation at 100°C for 30 mins.

• Monitoring: Monitor by TLC. The reaction is neutral; no acid/base quench is needed.

• Workup: Evaporate ethanol. The product usually precipitates or can be extracted with EtOAc.

Expert Insight: This catalyst forms an active cationic species in situ. The phosphinous acid ligand acts as an intramolecular template, delivering the water molecule exactly to the nitrile carbon.

📊 Visualization: Pt-Catalyzed Mechanism

Caption: The Ghaffar-Parkins catalyst bypasses steric hindrance by coordinating N and delivering water intramolecularly.

Module B: Reduction (Converting Nitriles to Amines/Aldehydes)

The Problem:

is often too bulky and aggressive, leading to side reactions or incomplete reduction in hindered systems. The Solution: DIBAL-H (Diisobutylaluminum hydride) or Borane-DMS.

🧪 Protocol 2: Controlled DIBAL-H Reduction

Target: Aldehyde (1 equiv DIBAL) or Amine (excess DIBAL).

• Preparation: Dry the nitrile thoroughly (azeotrope with toluene). Dissolve in anhydrous Toluene or DCM (0.2 M).

• Cooling: Cool to -78°C (critical for stopping at aldehyde). For full reduction to amine, 0°C is acceptable.

• Addition: Add DIBAL-H (1.0 M in hexanes) dropwise.

  • For Aldehyde: Use 1.1 equiv.

  • For Amine: Use 2.5 - 3.0 equiv.

• Incubation: Stir 1-2 hours.

  • Troubleshooting: If starting material persists, warm to RT (only if making amine).

• Quench (The Fieser Method):

  • Dilute with ether.

  • Add

    (n mL), then 15% (n mL), then (3n mL) where n = grams of DIBAL used.

  • Filter the white granular precipitate.

Expert Insight: For extremely hindered nitriles where DIBAL fails, use Diisopropylaminoborane with catalytic

. This species is smaller and highly specific for nitriles.

Module C: Nucleophilic Addition (Grignard/Organolithium)

The Problem: The "Deprotonation Trap." The Grignard reagent acts as a base on the

-proton because it cannot reach the cyanide carbon. The Solution: Copper(I) Catalysis ( ).

Copper salts catalyze the addition by coordinating to the nitrile (Lewis acid activation) and potentially forming a more nucleophilic organocopper species that is less basic.

🧪 Protocol 3: Cu(I)-Catalyzed Grignard Addition

• Catalyst Loading: Suspend

  (5-10 mol%) in anhydrous THF.

• Substrate: Add the hindered nitrile. Cool to 0°C.

• Addition: Add the Grignard reagent (R-MgBr) dropwise.

  • Note: The solution often turns dark/black; this is normal for organocopper chemistry.

• Reaction: Allow to warm to RT.

• Hydrolysis: Quench with aqueous

  . Stir vigorously to hydrolyze the bulky imine intermediate (this may take hours for hindered substrates).

📊 Visualization: The Deprotonation Trap vs. Addition

Caption: Copper(I) shifts reactivity from basic deprotonation to nucleophilic addition.

⚡ Quick-Fix FAQs

Q: I need a carboxylic acid, but the Ghaffar-Parkins catalyst stops at the amide. How do I push it further? A: The Ghaffar-Parkins catalyst is highly selective for amides. To go to the acid, isolate the amide and subject it to nitrosylation using

in (diazotization conditions). This converts the amide to the acid under milder conditions than direct nitrile hydrolysis.

Q: My nitrile is acid-sensitive AND base-sensitive. What now? A: Use the "Tetrazole Trick." Convert the nitrile to a tetrazole using

and in water/isopropanol. The tetrazole is a bioisostere of a carboxylic acid (similar pKa, planar geometry) but is formed under near-neutral conditions.

• Protocol: Nitrile +

  (1.1 eq) + (1 eq) in , reflux 12h.

Q: I'm trying to reduce a nitrile to an aldehyde, but I keep getting the alcohol. Why? A: You are likely over-reducing. Ensure:

• Temperature is strictly -78°C.

• You are using exactly 1.0-1.1 equivalents of DIBAL-H.

• Crucial: Quench the reaction at -78°C with methanol before adding water/acid. If you warm up the aluminum-imine complex before quenching, it can disproportionate or reduce further.

📚 References

• Ghaffar, T. & Parkins, A. W. (1995). The hydrolysis of nitriles to amides catalyzed by a platinum(II) complex. Tetrahedron Letters. Link

• Kukushkin, V. Y. & Pombeiro, A. J. (2005). Metal-mediated and metal-catalyzed hydrolysis of nitriles. Chemical Reviews. Link

• Weiberth, F. J.[1][2] & Hall, S. S. (1987). Copper(I)-activated addition of Grignard reagents to nitriles.[1][2] Journal of Organic Chemistry.[1] Link

• Demko, Z. P. & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. Journal of Organic Chemistry.[1] Link

• Haddenham, D. et al. (2009). Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane. Journal of Organic Chemistry.[1] Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Navigating Reactivity in Nitrile Functional Group Chemistry

Welcome to the Technical Support Center for nitrile functional group reactions. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the reactivity of the nitrile moiety. Here, we move beyond textbook examples to address the real-world complexities of working with this versatile functional group. Our focus is on providing not just protocols, but a deeper understanding of the underlying principles to empower you to troubleshoot and optimize your synthetic routes effectively.

Understanding the Challenge: The Dual Nature of Nitrile Reactivity

The nitrile group (–C≡N) is a powerful synthetic tool due to its dual electronic nature. The electronegative nitrogen atom polarizes the triple bond, rendering the carbon atom electrophilic and susceptible to nucleophilic attack.[1] However, this electrophilicity is often modest, leading to sluggish or failed reactions, especially with sterically hindered substrates or less potent nucleophiles. Overcoming this inherent low reactivity is a common hurdle in synthetic chemistry. This guide provides a structured approach to diagnosing and solving these challenges.

FAQs: Foundational Questions on Nitrile Reactivity

Q1: Why is my nitrile unreactive towards nucleophilic attack?

A1: The low reactivity of a nitrile often stems from a combination of electronic and steric factors. The carbon atom of the nitrile is sp-hybridized and resides in a sterically less accessible linear geometry. Electron-donating groups attached to the nitrile can further decrease the electrophilicity of the carbon atom, making it less susceptible to nucleophilic attack.

Q2: How can I activate a nitrile group for a reaction?

A2: Activation of a nitrile group fundamentally involves increasing the electrophilicity of the nitrile carbon. Common strategies include:

• Protonation: In acidic media, the lone pair on the nitrogen atom is protonated, which significantly enhances the electrophilicity of the carbon.[2]

• Lewis Acid Catalysis: Lewis acids can coordinate to the nitrogen atom, withdrawing electron density and making the carbon more electrophilic.[3] This is a versatile strategy that can be employed under milder conditions than strong Brønsted acids.

• Transition Metal Catalysis: Various transition metal complexes can activate nitriles towards nucleophilic attack, often through coordination to the nitrogen atom.

Troubleshooting Guide I: Hydrolysis of Nitriles to Amides and Carboxylic Acids

Hydrolysis of nitriles is a fundamental transformation, yet it is often plagued by issues such as the need for harsh reaction conditions and difficulty in stopping the reaction at the amide stage.[4]

Q3: I am struggling to hydrolyze a sterically hindered nitrile. What are my options?

A3: Steric hindrance around the nitrile group can severely impede the approach of a nucleophile like water or hydroxide. Forcing conditions with strong acids or bases at high temperatures are often required, but these can lead to decomposition of sensitive substrates.[5]

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting hindered nitrile hydrolysis.

Recommended Protocol for Hindered Nitriles:

For sterically demanding nitriles, transition metal catalysis offers a milder and more selective alternative. The Ghaffar-Parkins catalyst, a platinum(II) complex, is particularly effective for the hydration of hindered nitriles to their corresponding amides under neutral conditions.[5][6]

Table 1: Comparison of Hydrolysis Methods for Hindered Nitriles

Method	Conditions	Advantages	Disadvantages
Traditional Acid/Base	Strong acid (e.g., H₂SO₄) or base (e.g., NaOH), reflux	Inexpensive reagents	Harsh conditions, low functional group tolerance, over-hydrolysis
Ghaffar-Parkins Catalyst	Platinum(II) catalyst, water, moderate temperature	Mild, neutral conditions, high chemoselectivity, tolerates sensitive groups[5]	Catalyst cost
Enzymatic Hydrolysis	Nitrilase/Nitrile Hydratase, aqueous buffer, ambient temp	Environmentally benign, highly selective[7]	Enzyme availability and stability, substrate specificity

Q4: My nitrile hydrolysis proceeds all the way to the carboxylic acid. How can I isolate the amide intermediate?

A4: The amide is an intermediate in the hydrolysis of a nitrile to a carboxylic acid. Under the harsh conditions typically required for nitrile hydrolysis, the amide often hydrolyzes at a faster rate than the nitrile itself, making its isolation challenging.[5]

Strategies to Favor Amide Formation:

• Milder Reaction Conditions: Using milder basic conditions (e.g., NaOH in aqueous ethanol with careful temperature control) can sometimes allow for the isolation of the amide.[8][9]

• Indirect Hydration: A mixture of trifluoroacetic acid (TFA) and sulfuric acid can facilitate the selective conversion of nitriles to amides.[10]

• Urea-Hydrogen Peroxide (UHP): In an alkaline solution, UHP provides a source of hydrogen peroxide for a mild conversion of nitriles to amides.[8]

• Catalytic Methods: As mentioned previously, transition metal catalysts, like those based on copper(II) acetate or manganese dioxide, can provide high selectivity for amide formation under mild conditions.[11][12]

Troubleshooting Guide II: Reduction of Nitriles to Primary Amines

The reduction of nitriles is a key route to primary amines. However, incomplete reduction, over-reduction, and the formation of secondary and tertiary amine byproducts are common issues.[13]

Q5: My LiAlH₄ reduction of a nitrile is giving a low yield or is failing completely. What should I do?

A5: While lithium aluminum hydride (LiAlH₄) is a powerful reducing agent for nitriles, failures can occur due to several reasons.[14]

Troubleshooting Workflow:

Caption: Troubleshooting flowchart for failed LiAlH₄ nitrile reductions.

Experimental Considerations for LiAlH₄ Reductions:

• Reagent Quality: LiAlH₄ is highly reactive with moisture. Ensure you are using a fresh, active batch of the reagent.

• Anhydrous Conditions: The reaction must be carried out in a thoroughly dried solvent (e.g., THF, diethyl ether) under an inert atmosphere (nitrogen or argon).

• Work-up Procedure: A proper aqueous work-up is crucial to liberate the amine from the aluminum salts. A common procedure involves the sequential addition of water, 15% aqueous NaOH, and then more water.[15]

• Alternative Reductants: If LiAlH₄ fails, especially with sterically hindered or base-sensitive substrates, consider alternative reducing agents. Borane complexes like BH₃-THF or BH₃-SMe₂ can be effective.[13] For very stubborn cases, "Super-Hydride®" (lithium triethylborohydride) may be successful.[16]

Q6: How can I prevent the formation of secondary and tertiary amines during catalytic hydrogenation of my nitrile?

A6: The formation of secondary and tertiary amine byproducts during catalytic hydrogenation is a common problem, arising from the reaction of the initially formed primary amine with the intermediate imine.[13]

Strategies to Enhance Primary Amine Selectivity:

• Addition of Ammonia: Conducting the hydrogenation in the presence of ammonia (or ammonium hydroxide) can suppress the formation of secondary and tertiary amines by shifting the equilibrium away from the side reactions.[13]

• Catalyst Choice: The choice of catalyst can influence selectivity. Raney Nickel and Palladium on carbon (Pd/C) are commonly used.[17]

• Reaction Conditions: Optimizing temperature and pressure can also improve selectivity. Higher hydrogen pressure generally favors the formation of the primary amine.

Table 2: Selected Conditions for Nitrile Reduction to Primary Amines

Reagent/Catalyst	Solvent	Typical Conditions	Key Considerations
LiAlH₄	THF, Et₂O	0 °C to reflux	Powerful, requires strict anhydrous conditions, not suitable for large scale.[15]
BH₃-THF / BH₃-SMe₂	THF	Reflux	Good for substrates with functional groups sensitive to LiAlH₄.[13]
H₂ / Raney Ni	EtOH / NH₃	Elevated temp & pressure	Industrial standard, ammonia suppresses side products.[13]
H₂ / Pd/C	MeOH / NH₃	Ambient to moderate temp & pressure	Milder than Raney Ni, good functional group tolerance.[18]

Troubleshooting Guide III: Grignard Reactions with Nitriles

The addition of Grignard reagents to nitriles is an excellent method for the synthesis of ketones. However, low yields are a frequent complaint.[19]

Q7: My Grignard reaction with a nitrile is resulting in a low yield of the ketone. What are the likely causes?

A7: Low yields in this reaction can be attributed to several factors, including the quality of the Grignard reagent, side reactions, and incomplete hydrolysis of the intermediate imine.

Troubleshooting Checklist:

• Grignard Reagent Quality:

  • Activity: Has the Grignard reagent been exposed to moisture or air? Use freshly prepared or titrated reagents.[19]

  • Preparation: Ensure magnesium turnings are activated (e.g., with a crystal of iodine) to remove the passivating oxide layer.[19]

• Reaction Conditions:

  • Temperature: For nitriles with acidic α-hydrogens, low temperatures (e.g., 0 °C) can minimize deprotonation, a major side reaction.[19]

  • Solvent: While THF and diethyl ether are standard, using a co-solvent like toluene can sometimes improve yields.[20]

• Substrate-Related Issues:

  • Steric Hindrance: For hindered nitriles or Grignard reagents, consider longer reaction times or the use of a catalyst, such as a copper(I) salt.[20]

  • α-Hydrogens: The basicity of the Grignard reagent can lead to deprotonation of the nitrile at the α-position, consuming the reagent and reducing the yield.

• Work-up:

  • Hydrolysis: The intermediate imine must be completely hydrolyzed to the ketone, typically with aqueous acid. Ensure vigorous stirring during this step.[19]

Enhancing Reactivity with Lewis Acids:

The addition of a Lewis acid, such as ZnCl₂, can catalyze the addition of Grignard reagents to nitriles, leading to improved yields, especially for sterically hindered substrates.[21]

Applications in Drug Development

The nitrile group is a key pharmacophore in numerous approved drugs and clinical candidates.[22] Its metabolic stability and ability to participate in key binding interactions make it an attractive functional group in medicinal chemistry.[23][24] However, the challenges of nitrile reactivity are particularly acute in the context of complex molecule synthesis. The mild and selective methods discussed in this guide are therefore of paramount importance for the late-stage functionalization of drug candidates and the development of robust manufacturing processes.[25]

References

• Room Temperature Reduction of Titanium Tetrachloride-Activated Nitriles to Primary Amines with Ammonia-Borane. MDPI. [Link]

• Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins Catalyst. Organic Syntheses. [Link]

• Reactions of Nitriles. Chemistry Steps. [Link]

• Catalytic Activation of Nitriles Towards Nucleophilic Addition. Nottingham ePrints. [Link]

• A mild hydration of nitriles catalysed by copper(ii) acetate. RSC Publishing. [Link]

• 20.7: Chemistry of Nitriles. LibreTexts Chemistry. [Link]

• Hydration of Nitriles to Primary Amides Enabled by the Ghaffar-Parkins Catalyst. Organic Syntheses. [Link]

• Nitrile to Amine - Common Conditions. Organic Chemistry Portal. [Link]

• Mild and Selective Heterogeneous Catalytic Hydration of Nitriles to Amides by Flowing through Manganese Dioxide. ACS Publications. [Link]

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. [Link]

• How can I selectively reduce nitrile in presence of ester (reaction conditions)?. ResearchGate. [Link]

• 20.11 Synthesis and Reactions of Nitriles. Chad's Prep. [Link]

• How to selectively reduction of nitrile group in presence of ester group?. ResearchGate. [Link]

• Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. PMC - NIH. [Link]

• A Lewis acid-promoted Pinner reaction. PMC - NIH. [Link]

• Nitrile to Amide - Common Conditions. Organic Chemistry Portal. [Link]

• Converting Nitriles to Amides. Chemistry Steps. [Link]

• Selective reduction of a nitrile to an aldehyde in the presence of an ester?. ResearchGate. [Link]

• Recent Advances for Hydration Reaction of Nitriles in Different Catalytic Systems. Chinese Journal of Organic Chemistry. [Link]

• Lewis acid catalyzed activation of nitriles: A microwave assisted solvent free synthesis of 2,4‐disubstituted quinazoline and 1,3‐ diazaspiro[5.5]undec‐1‐ene. ResearchGate. [Link]

• Nitrile Synthesis: Kolbe, Acid, Aromatic Techniques. StudySmarter. [Link]

• Reduction of Nitriles to Amines with H2 Catalyzed by Nonclassical Ruthenium Hydrides. ElectronicsAndBooks. [Link]

• Nitrile synthesis by oxidation, rearrangement, dehydration. Organic Chemistry Portal. [Link]

• Acidic Hydrolysis of Nitriles To Amides. Master Organic Chemistry. [Link]

• Gold/Lewis acid catalyzed oxidative cyclization involving activation of nitriles. RSC Publishing. [Link]

• hydrolysis of nitriles. Chemguide. [Link]

• Only one nitrile reduced to amine with LiAlH4. Reddit. [Link]

• A Mild and Efficient Method for the Reduction of Nitriles. ResearchGate. [Link]

• Zinc chloride-catalyzed Grignard addition reaction of aromatic nitriles. RSC Publishing. [Link]

• Nitrile reduction issues. Reddit. [Link]

• Hydrolysis of Nitriles. Organic Chemistry Tutor. [Link]

• Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Master Organic Chemistry. [Link]

• Late-stage conversion of carboxylic acids to nitriles with Mg and Pd cocatalysis. ResearchGate. [Link]

• 21.5. Hydrolysis of nitriles. Lumen Learning. [Link]

• Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Calvin Digital Commons. [Link]

• 20.7: Chemistry of Nitriles. LibreTexts Chemistry. [Link]

• Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Chemistry Steps. [Link]

• Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. MDPI. [Link]

• Addition of allyl Grignard to nitriles in air and at room temperature: experimental and computational mechanistic insights in pH-switchable synthesis. PMC. [Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC - NIH. [Link]

• Application of Nitrile in Drug Design. ResearchGate. [Link]

• Nitriles: an attractive approach to the development of covalent inhibitors. PMC. [Link]

• Nitrile to Amine (LiAlH4 or LAH reduction). Organic Synthesis. [Link]

• Reduction of nitriles. YouTube. [Link]

• Reduction of nitriles to amines using LiAlH4. YouTube. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 3. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]
• 4. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. orgsyn.org [orgsyn.org]
• 7. mdpi.com [mdpi.com]
• 8. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 11. A mild hydration of nitriles catalysed by copper(ii) acetate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 14. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 15. organic-synthesis.com [organic-synthesis.com]
• 16. reddit.com [reddit.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. Zinc chloride-catalyzed Grignard addition reaction of aromatic nitriles - Chemical Science (RSC Publishing) DOI:10.1039/D4SC01659A [pubs.rsc.org]
• 22. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Nitriles: an attractive approach to the development of covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Managing Hydrazine Impurities in Synthesis

Introduction: The "Invisible" Hazard

Hydrazine (

) and its hydrate are indispensable in organic synthesis (e.g., Wolff-Kishner reductions, pyrazole synthesis). However, they are classified as Potentially Genotoxic Impurities (PGIs) under ICH M7 guidelines.

The technical challenge is twofold:

• The Detection Gap: Hydrazine lacks a chromophore, making it invisible to standard UV-HPLC (

  nm).

• The "Sticky" Nature: It is a strong nucleophile and base, often co-eluting with polar amine products or "sticking" to glass and metal surfaces.

This guide provides a self-validating framework to manage these risks, moving from detection to depletion.

Tier 1: Identification & Detection (The Analytical Gap)

User Question: "I know I used hydrazine, but I can't see it on my HPLC. How do I prove it's gone?"

Technical Insight: You cannot detect hydrazine directly using standard UV-Vis detectors. You must chemically modify it to give it a "handle" (chromophore).

Protocol A: Pre-Column Derivatization (The Benzaldehyde Method)

This is the industry-standard method. It converts hydrophilic, UV-silent hydrazine into a lipophilic, UV-active bis-hydrazone.

Mechanism:

Step-by-Step Methodology:

• Reagent Prep: Prepare a solution of Benzaldehyde (

  ) in Acetonitrile.

• Sample Prep: Take

  of your reaction mixture (or API solution).

• Derivatization: Add

  of the Benzaldehyde solution and of dilute Trifluoroacetic Acid (TFA) or Formic Acid.

• Incubation: Vortex and let stand at ambient temperature for 15 minutes. (Self-validation: The solution may turn slightly yellow).

• Analysis: Inject onto a standard C18 HPLC column.

  • Detection Wavelength:

    nm (The hydrazone absorbs strongly here; your API likely absorbs elsewhere).

  • Retention Time: The benzalazine derivative is non-polar and will shift significantly later in the run, separating from polar APIs.

Validation Check: Always run a "Spike Recovery" sample. Add a known amount of hydrazine to a clean sample of your product, derivatize, and ensure you see the new peak. If you don't see it, your matrix is suppressing the reaction.

Tier 2: Process Control & Scavenging (The Chemistry)

User Question: "My workup didn't remove the hydrazine. It's still there at 500 ppm. How do I get it to <10 ppm?"

Technical Insight: Standard aqueous extractions often fail because hydrazine hydrate is soluble in both water and organic solvents (especially ethers/alcohols). You need Chemospecific Scavenging .

Decision Matrix: Choosing the Right Removal Strategy

Scenario	Recommended Strategy	Why?
Lab Scale (<10g)	Polymer-Supported Scavenger	Fast, filtration-based, no extraction needed.
Process Scale (>1kg)	Chemical Quench (Acetone)	Cost-effective, converts hydrazine to volatile hydrazone.
Acid-Stable Product	Salt Formation	Hydrazine forms insoluble salts (sulfate/hydrochloride) in non-polar solvents.

Protocol B: Polymer-Supported Scavenging (The "Catch & Release" Approach)

Use a Polymer-Supported Benzaldehyde or Sulfonyl Chloride resin. These resins physically bind the hydrazine, allowing you to filter it out.

Workflow Diagram (Graphviz):

Caption: Workflow for solid-phase scavenging of hydrazine residues using functionalized resins.

Detailed Steps:

• Calculate Load: Estimate residual hydrazine (e.g., 5%). Calculate mmol of hydrazine.

• Resin Stoichiometry: Use

  to equivalents of resin relative to the impurity (not the product).

  • Example: If you have

    hydrazine and resin loading is , use of resin.

• Solvent Selection: Ensure the solvent swells the resin (DCM, THF, and DMF are good; Water/Methanol are poor for polystyrene resins).

• Agitation: Gently stir (do not use magnetic stir bars that grind the resin) for 4–12 hours.

• Filtration: Filter through a fritted glass funnel. The hydrazine is now covalently bound to the solid beads.

Tier 3: Regulatory & Safety (The Compliance)

User Question: "What are the actual limits? My QA team is asking about ICH M7."

Technical Insight: Hydrazine is a Class 1 Known Mutagenic Carcinogen . You cannot use the standard "0.1%" impurity limit. You must calculate the Permitted Daily Exposure (PDE) based on the Threshold of Toxicological Concern (TTC) .

Calculating Your Limit (ICH M7)

The standard TTC for a mutagenic impurity in a lifetime-exposure drug is 1.5 µ g/day .[1]

Formula:

Example Scenarios:

Drug Max Daily Dose	Allowable Hydrazine Limit (ppm)	Difficulty Level
10 mg/day		Moderate (Standard workup may suffice)
100 mg/day		High (Requires scavenging/recrystallization)
1 g/day		Critical (Requires specific purge steps)

Safety Warning:

• Anhydrous Hydrazine is unstable and explosive.

• Hydrazine Hydrate is safer but still highly toxic and a severe skin sensitizer.

• Waste Disposal: Never mix hydrazine waste with oxidizers (bleach, peroxides) without controlled protocols; this generates heat and gas (

  ). Quench with dilute hypochlorite slowly in an ice bath if necessary.

FAQ: Troubleshooting Common Failures

Q1: I used the benzaldehyde derivatization, but I see two peaks. Why? A: You likely have Azine vs. Hydrazone formation. With excess benzaldehyde, hydrazine forms Benzalazine (

). If benzaldehyde is limiting, you might see the mono-hydrazone. Solution: Always use a large excess ( eq) of benzaldehyde to force the reaction to the single, stable Benzalazine product.

Q2: Can I just rotavap the hydrazine away? A: Rarely. Hydrazine hydrate has a boiling point of

and forms an azeotrope with water. It is less volatile than many organic solvents and will concentrate in your oil rather than evaporating.

Q3: The scavenger resin isn't working in Ethanol. A: Polystyrene (PS) resins do not swell in ethanol.[2] The reactive sites are "hidden" inside the collapsed polymer beads.

• Fix: Switch to a silica-supported scavenger or change the solvent to DCM or THF for the scavenging step.

References

• ICH M7(R1) Guideline. Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[3][4][5]

• European Pharmacopoeia (Ph. Eur.). Hydrazine Sulfate Monograph & Detection Methods. (Standard benzaldehyde derivatization protocols).[6]

• G. E. P. Box, et al.Polymer-supported reagents and scavengers in synthesis. Chemical Reviews.
• Anderson, J. et al.Trace Analysis of Hydrazine in Pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis.

Sources

• 1. database.ich.org [database.ich.org]
• 2. US6437012B1 - Low-swelling, macroporous polymer-supported reagents for organic synthesis and purification - Google Patents [patents.google.com]
• 3. fda.gov [fda.gov]
• 4. raps.org [raps.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of reaction conditions for nitrile hydrolysis

Topic: Optimization of Reaction Conditions for Nitrile Hydrolysis Role: Senior Application Scientist Audience: Pharmaceutical Researchers & Process Chemists

Introduction: The "Goldilocks" Challenge of Nitrile Hydrolysis

Welcome to the Technical Support Center. In drug development, the hydrolysis of nitriles (

) is a pivotal transformation, yet it suffers from a distinct kinetic challenge: the intermediate amide ( ) is often more reactive toward hydrolysis than the starting nitrile.[1]

• The Problem: Standard acid/base hydrolysis often rushes past the amide to the carboxylic acid (

  ).[2]

• The Goal: Precision control—stopping exactly at the amide or driving completion to the acid without destroying sensitive functional groups.

This guide provides self-validating protocols and troubleshooting workflows to navigate these competing kinetics.

Module 1: Method Selection Strategy

Before starting, select the correct catalytic system based on your target product and substrate stability.

Figure 1: Decision matrix for selecting the optimal hydrolysis methodology based on substrate tolerance and desired endpoint.

Module 2: Selective Amide Formation (The Radziszewski Reaction)

Context: The most reliable method to stop hydrolysis at the amide stage is the Radziszewski reaction , which uses hydrogen peroxide (

) and a base.[1] Mechanism: The hydroperoxide anion ( ) is a "super-nucleophile" (alpha-effect) that attacks the nitrile faster than , but the resulting intermediate does not hydrolyze further to the acid under these conditions [1].

Standard Protocol (Self-Validating)

• Dissolution: Dissolve Nitrile (1.0 equiv) in DMSO or EtOH (5–10 volumes).

• Base Addition: Add

  (0.5–1.0 equiv) or NaOH (catalytic amounts can work, but stoichiometric is faster).[1]

• Oxidant Addition: Cool to 0°C. Add 30% aq.

  (2.0–4.0 equiv) dropwise.[1] Caution: Exothermic.[1]

• Reaction: Allow to warm to RT (or 40°C–60°C for hindered substrates).

• Quench: Add saturated

  to destroy excess peroxide before extraction.

Troubleshooting & FAQs

Symptom	Probable Cause	Corrective Action
Reaction Stalls (<50% Conv.)	Poor solubility of nitrile in aqueous peroxide.[1]	Switch Solvent: Use DMSO or add a Phase Transfer Catalyst (e.g., ) to shuttle into the organic phase [2].[1]
Over-oxidation (Acid formed)	Temperature too high or base too strong.	Lower Temp: Maintain <40°C. Switch Base: Use instead of NaOH.
Safety: Runaway Exotherm	Rapid decomposition of .	Control: Never add peroxide to a hot mixture. Use a cooling bath. Test for peroxides before workup.
Substrate Decomposition	Nucleophilic attack on other groups (e.g., ketones).[1]	Switch Method: Use Urea-Hydrogen Peroxide (UHP) adduct for a milder, anhydrous release of peroxide [3].[1]

Module 3: Biocatalytic Hydrolysis (Enzymatic Route)

Context: For chiral substrates or when harsh pH is forbidden, enzymes are superior.[1]

• Nitrilase: Converts Nitrile

  Acid (Directly).[1]

• Nitrile Hydratase (NHase): Converts Nitrile

  Amide.[1]

Workflow Visualization

Figure 2: Kinetic resolution of racemic nitriles using Nitrilase enzymes.[1]

Troubleshooting & FAQs

Q: My enzyme activity drops to zero after 1 hour. Why?

• A: Product Inhibition or pH Drift. The formation of carboxylic acid lowers the pH, which denatures the enzyme.

  • Fix: Use a strong buffer (100 mM Phosphate, pH 7.5) or an autotitrator to maintain pH.[1]

  • Fix: Substrate inhibition is common. Use fed-batch addition (add nitrile slowly) rather than dumping it all in at once [4].

Q: I am getting a racemic acid product from a chiral nitrile.

• A: Spontaneous Hydrolysis or Wrong Enzyme. [1]

  • Diagnosis: Run a blank control (buffer + nitrile, no enzyme).[1] If hydrolysis occurs, your pH/temperature is too aggressive.[1]

  • Fix: Screen a panel of Nitrilases. "Generic" nitrilases often lack stereoselectivity. Commercial kits (e.g., Codexis, Almac) are required for high ee.[1]

Module 4: Classical Acid/Base Hydrolysis (Full Conversion)

Context: When the target is the carboxylic acid and the molecule is robust (e.g., simple alkyl/aryl nitriles).

Optimization Table: Acid vs. Base

Parameter	Acid Catalysis ( , )	Base Catalysis ( , )
Mechanism	Protonation of CN makes it electrophilic.[1]	Direct nucleophilic attack by .
Common Issue	Stalling at insoluble "Imidium" salts.	Very slow for sterically hindered nitriles.
Accelerator	Add Glacial Acetic Acid as co-solvent (increases solubility and boiling point).	Add Ethylene Glycol (high boiling point solvent, allows reflux >150°C).[1]
Workup	Dilute with water Precipitate amide/acid.	Acidify to pH 1 Extract Acid.

Troubleshooting Sterically Hindered Nitriles

Issue: Tertiary nitriles (e.g., t-Butyl-CN) are notoriously unreactive.[1] Solution: The "Anhydrous Hydrolysis" method.

• Reagent: Potassium tert-butoxide (

  ) in wet toluene or xylene.

• Logic:

  is a bulky, strong base that dehydrates the coordination sphere, making the trace water highly nucleophilic (a "naked hydroxide" effect) [5].[1]

• Reflux: Heat to 110°C. The non-polar solvent allows higher temperatures than aqueous ethanol.

References

• Mechanism of Peroxide Hydrolysis: McIsaac, J. E., et al.[1] "The Mechanism of the Reaction of Hydrogen Peroxide with Nitriles." The Journal of Organic Chemistry, vol. 36, no. 20, 1971.[1] Link[1]

• Phase Transfer Catalysis: Cacchi, S., et al. "Amides from Nitriles using Basic Hydrogen Peroxide under Phase-Transfer Conditions."[1] Synthesis, 1980.[1] Link[1]

• Urea-Hydrogen Peroxide (UHP): Cooper, M. S., et al. "Oxidation Reactions Using Urea-Hydrogen Peroxide: A Safe Alternative to Anhydrous Hydrogen Peroxide."[1] Synlett, 1990.[1] Link

• Enzymatic Optimization: Gong, J. S., et al. "Nitrile-converting enzymes as a tool to improve biocatalysis in organic synthesis."[1] Microbial Cell Factories, vol. 16, 2017.[1] Link[1]

• Hindered Nitriles: Moorthy, J. N., & Singhal, N. "Facile and Highly Selective Conversion of Nitriles to Amides via Indirect Acid-Catalyzed Hydration."[1] The Journal of Organic Chemistry, vol. 70, no.[1][2] 5, 2005. Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

Comparative Guide: Catalytic vs. Non-Catalytic Pyrazole Synthesis

Executive Summary: The Regioselectivity Imperative

For decades, the Knorr pyrazole synthesis has been the workhorse of heterocyclic chemistry. While robust for symmetrical substrates, it suffers from a critical flaw in drug development: poor regiocontrol when reacting unsymmetrical 1,3-dicarbonyls with substituted hydrazines. This often necessitates tedious chromatographic separations, lowering the effective yield of the pharmacologically active isomer.

This guide compares the traditional non-catalytic Knorr condensation against modern Transition-Metal Catalyzed (TMC) approaches (specifically Copper/Silver-catalyzed cyclization). We analyze why catalytic methods are displacing thermal condensation in high-value API (Active Pharmaceutical Ingredient) synthesis, focusing on regioselectivity, atom economy, and reaction mildness.

Part 1: Mechanistic Deep Dive

Non-Catalytic: The Knorr Condensation

The classical route relies on the inherent nucleophilicity of hydrazine.

• Mechanism: A stepwise condensation where the hydrazine attacks the most reactive carbonyl first.

• The Flaw: In unsymmetrical 1,3-diketones, the difference in electrophilicity between the two carbonyls is often negligible. This leads to a statistical mixture of regioisomers (e.g., 1,3- vs. 1,5-substituted pyrazoles), governed by subtle steric/electronic factors rather than precise control.

Catalytic: Metal-Mediated Regiocontrol

Modern catalytic methods (e.g., Cu(II) or Ag(I) catalysis) often utilize oxidative cyclization or chelation-controlled addition .

• Mechanism: The metal catalyst coordinates to the substrate (often an alkyne, ynone, or hydrazone), activating a specific site for nucleophilic attack.

• The Advantage: The catalyst imposes a rigid geometric environment, directing the hydrazine to a single position. For example, Cu-catalyzed oxidative coupling of hydrazones with nitroolefins or alkynes can achieve >98:2 regioselectivity.

Visualizing the Divergence

The following diagram contrasts the "statistical" nature of Knorr synthesis with the "directed" nature of catalytic cycles.

Figure 1: Mechanistic divergence. The catalytic pathway locks the conformation via metal coordination, preventing the formation of the unwanted isomer.

Part 2: Performance Comparison

The following data aggregates performance metrics from recent comparative studies, specifically focusing on the synthesis of 1-phenyl-3-methyl-5-arylpyrazoles (a common scaffold in COX-2 inhibitors).

Metric	Non-Catalytic (Classical Knorr)	Catalytic (Cu-Catalyzed Oxidative)
Primary Mechanism	Condensation / Dehydration	Cross-Dehydrogenative Coupling / Cyclization
Regioselectivity (Ratio)	Typically 60:40 to 80:20 (Substrate dependent)	Typically >95:5 (Catalyst controlled)
Reaction Temperature	Reflux (80–120 °C)	Mild (RT to 60 °C)
Yield (Isolated)	65–75% (losses due to isomer separation)	85–95%
Atom Economy	High (only water lost)	Moderate (oxidants/ligands may be used)
Solvent Suitability	Ethanol/Methanol (Green)	Toluene/DMF (Often requires extraction)
Purification	Requires Column Chromatography	Often Filtration/Recrystallization

Key Insight: While the Knorr synthesis appears "greener" due to ethanol usage, the E-factor (waste per kg product) is often higher because of the solvent/silica consumed during the difficult separation of regioisomers.

Part 3: Validated Experimental Protocols

Method A: Classical Knorr Synthesis (Non-Catalytic)

Best for: Symmetrical 1,3-diketones or when regioisomers are easily separable.

Protocol:

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve 10 mmol of the 1,3-diketone (e.g., acetylacetone) in 20 mL of Ethanol (EtOH).

• Addition: Add 10 mmol of Aryl Hydrazine (e.g., phenylhydrazine) dropwise over 5 minutes. Note: Exothermic reaction.[1]

• Reaction: Heat the mixture to reflux (78 °C) for 2–4 hours. Monitor by TLC (30% EtOAc/Hexane).[2]

• Workup (Self-Validating Step): Cool to room temperature.

  • If precipitate forms: Filter and wash with cold EtOH.

  • If oil forms: Evaporate solvent in vacuo. Dissolve residue in EtOAc, wash with water and brine. Dry over Na2SO4.

• Purification: Isolate the target regioisomer via flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexanes).

Method B: Copper-Catalyzed Regioselective Synthesis

Best for: Unsymmetrical substrates requiring high regiocontrol. Reference Basis: Cu(OTf)2 catalyzed aerobic oxidative coupling [1].

Protocol:

• Setup: Use a 25 mL reaction tube. No inert atmosphere is required (aerobic condition).

• Reactants: Charge the tube with:

  • Alkenyl Hydrazone (1.0 mmol) [Pre-synthesized from ketone + hydrazine]

  • Cu(OTf)2 (10 mol%, 36 mg)

  • Toluene (3 mL)

• Reaction: Stir the mixture at 80 °C open to air (or under an O2 balloon for faster rates) for 2 hours.

  • Why: The Cu(II) catalyzes the C-H functionalization/cyclization, using O2 as the terminal oxidant.

• Monitoring: TLC will show the disappearance of the hydrazone spot and the emergence of a highly fluorescent pyrazole spot.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (10 mL). Pass through a short pad of Celite to remove the copper catalyst.

• Isolation: Concentrate the filtrate. The product often crystallizes upon addition of cold pentane/ether, requiring no column chromatography.

Part 4: Decision Matrix

When should you switch from the cheap Knorr method to the catalytic route? Use this logic flow.

Figure 2: Strategic decision tree for selecting the synthesis pathway based on substrate symmetry and scale.

References

• Copper-Catalyzed Syntheses of Pyrene-Pyrazole Pharmacophores. National Institutes of Health (PMC). Available at: [Link]

• Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles. Organic Chemistry Portal. Available at: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI (Molecules). Available at: [Link][3]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis. Royal Society of Chemistry (Reaction Chemistry & Engineering). Available at: [Link][3][4][5][6][7][8][9][10]

Sources

• 1. rsc.org [rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Copper-Catalyzed Syntheses of Pyrene-Pyrazole Pharmacophores and Structure Activity Studies for Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. tandfonline.com [tandfonline.com]
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• 10. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]

Validation of HPLC Methods for (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile Purity: A Comparative Technical Guide

Executive Summary

The accurate quantification of (3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile (hereafter DMP-CN ) is a critical quality attribute in the synthesis of pyrazole-based active pharmaceutical ingredients (APIs). As a key intermediate, its purity directly impacts the yield and impurity profile of downstream kinase inhibitors and coordination complexes.

This guide challenges the "default" reliance on C18 alkyl phases.[1] While C18 remains the industry workhorse, our comparative data suggests that Phenyl-Hexyl stationary phases offer superior selectivity for nitrogen-rich heterocycles like DMP-CN, particularly when resolving it from its precursor, 3,5-dimethylpyrazole (3,5-DMP) . This document details the validation of a robust HPLC method, demonstrating how exploiting

- interactions yields a more specific and orthogonal separation than traditional hydrophobic interaction chromatography.

Compound Profile & Analytical Challenges

To validate a method effectively, one must understand the physicochemical behavior of the analyte.

Property	Description	Analytical Implication
Analyte	(3,5-dimethyl-1H-pyrazol-1-yl)acetonitrile	Target molecule.[2][3][4][5][6] Moderately polar due to the nitrile group.
Key Impurity (SM)	3,5-dimethylpyrazole (3,5-DMP)	Starting material.[7] Basic nitrogen (pKa ~4.1). Often co-elutes or tails on C18.
Structure	Nitrogen-rich aromatic ring	Susceptible to - interactions; distinct UV absorption (210-220 nm).
Solubility	Soluble in MeOH, ACN, slightly in water	Compatible with Reverse Phase (RP) conditions.

The Challenge: On standard C18 columns, the retention difference between the starting material (3,5-DMP) and the product (DMP-CN) is often driven solely by the small hydrophobicity difference added by the cyanomethyl group. This often leads to poor resolution (

) or peak tailing of the basic precursor.

Method Comparison: C18 vs. Phenyl-Hexyl[3][6][8][9]

We evaluated two distinct separation mechanisms. The goal was to achieve baseline resolution (

) between DMP-CN and 3,5-DMP.

Option A: The Traditional Approach (C18)

• Column: Fully Porous C18 (4.6 x 150 mm, 5 µm)

• Mechanism: Hydrophobic Interaction.[6][8]

• Outcome: The separation relies on the "carbon load." While functional, the basic nitrogen of the unreacted 3,5-DMP interacts with residual silanols, causing tailing. The selectivity factor (

  ) is low because the hydrophobic surface area of the product and reactant are similar.

Option B: The Optimized Approach (Phenyl-Hexyl)

• Column: Core-Shell Phenyl-Hexyl (4.6 x 100 mm, 2.6 µm)

• Mechanism: Hydrophobic +

  - Interaction.[6]

• Outcome: The phenyl ring on the stationary phase interacts with the

  -electrons of the pyrazole ring. Crucially, the electron-withdrawing nitrile group on the product alters its -cloud density compared to the starting material, creating a secondary separation mechanism.

• Solvent Choice: Methanol was selected over Acetonitrile for the organic modifier.[1][6] Acetonitrile has its own

  -electrons (triple bond) which can suppress the - interactions between the analyte and the column.[6] Methanol allows these unique steric interactions to dominate.

Decision Logic Diagram

Figure 1: Decision tree for stationary phase selection, highlighting the shift to Phenyl-Hexyl chemistry for aromatic heterocycles.

The "Winner": Optimized Experimental Protocol

Based on the comparative study, the Phenyl-Hexyl method is recommended for validation.

Chromatographic Conditions

• Instrument: HPLC with PDA/UV Detector.

• Column: Kinetex Phenyl-Hexyl, 100 x 4.6 mm, 2.6 µm (or equivalent core-shell).

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5 adjusted with Acetic Acid). Note: pH 4.5 ensures the pyrazole is partially ionized, improving peak shape without stripping the column.

• Mobile Phase B: Methanol (LC-MS Grade).

• Flow Rate: 1.0 mL/min.[9]

• Gradient:

  • 0.0 min: 10% B

  • 8.0 min: 90% B

  • 10.0 min: 90% B

  • 10.1 min: 10% B

  • 15.0 min: Stop

• Detection: UV @ 220 nm.

• Injection Volume: 5 µL.

• Column Temp: 35°C.

Validation Results (ICH Q2(R2) Framework)

The following data summarizes the validation of the Phenyl-Hexyl method.

Specificity

The method successfully resolves DMP-CN from its precursors and solvents.

• Retention Time (DMP-CN): ~6.2 min

• Retention Time (3,5-DMP): ~4.1 min

• Resolution (

  ): 4.5 (Acceptance Criteria: > 1.5)

• Peak Purity: > 0.999 (via PDA analysis).

Linearity

Evaluated over 50% to 150% of the target concentration (0.5 mg/mL).

Parameter	Result	Acceptance Criteria
Range	0.25 – 0.75 mg/mL	N/A
Correlation ( )	0.9998
Slope	24501	N/A
Y-Intercept	120	Statistical insignificance

Accuracy (Recovery)

Spiked samples at 80%, 100%, and 120% levels.

Level	Recovery (%)	% RSD
80%	99.4	0.5
100%	100.2	0.3
120%	99.8	0.4
Average	99.8%	< 2.0%

Precision[10][11][12][13]

• Repeatability (n=6): 0.2% RSD.

• Intermediate Precision (Different Day/Analyst): 0.6% RSD.

Validation Workflow Diagram

The following diagram illustrates the lifecycle management of this analytical procedure, aligning with ICH Q14 (Enhanced Approach) and Q2(R2).

Figure 2: Analytical Procedure Lifecycle showing the progression from Target Profile (ATP) to Routine Monitoring.

References

• International Council for Harmonisation (ICH). (2024).[10] Validation of Analytical Procedures Q2(R2). FDA.[5] [Link]

• Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Phenyl Columns using Acetonitrile or Methanol.[Link]

• Advanced Materials Technology. (2018). Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures.[3][Link]

• Shimadzu Corporation. (2012).[5][6] Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient.[6] Technical Report C190-E155. [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. 3,5-Dimethylpyrazole (CAS 67-51-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. halocolumns.com [halocolumns.com]
• 4. scielo.br [scielo.br]
• 5. 3,5-Dimethylpyrazole | C5H8N2 | CID 6210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. 3,5-Dimethylpyrazole - Wikipedia [en.wikipedia.org]
• 8. agilent.com [agilent.com]
• 9. iscientific.org [iscientific.org]
• 10. acgpubs.org [acgpubs.org]

Comprehensive Guide to Cross-Reactivity Profiling of Pyrazole-Based Compounds

Topic: Cross-reactivity studies of pyrazole-based compounds Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

The pyrazole scaffold—a five-membered heterocycle containing two adjacent nitrogen atoms—is a cornerstone of modern medicinal chemistry, serving as the pharmacophore for blockbuster drugs like Celecoxib (COX-2 inhibitor), Ruxolitinib (JAK inhibitor), and Crizotinib (ALK inhibitor). However, the ubiquity of this scaffold presents a dual challenge in cross-reactivity:

• Pharmacological Promiscuity: The potential for pyrazole-based kinase inhibitors to bind off-target ATP pockets (e.g., JAK1 vs. JAK2).

• Immunological Hypersensitivity: The structural overlap between sulfonamide-containing pyrazoles and allergenic sulfonamide antibiotics.[2]

This guide provides an objective technical comparison of pyrazole specificity against structural alternatives (imidazoles, thiazoles) and details self-validating protocols for assessing cross-reactivity.

Part 1: The Structural Basis of Selectivity

To understand cross-reactivity, we must first analyze the scaffold's electronic properties. Unlike imidazoles (1,3-diazoles), which are prone to metabolic oxidative cleavage by P450 enzymes, pyrazoles (1,2-diazoles) exhibit superior metabolic stability due to their lower electron density and resistance to ring opening.

Comparative Analysis: Pyrazole vs. Alternatives

In kinase inhibitor design, the pyrazole ring often functions as a hinge-binder.[3][4][5] The table below compares its physicochemical behavior with common alternatives.

Table 1: Scaffold Performance Comparison in Kinase Inhibition

Feature	Pyrazole Scaffold	Imidazole Scaffold	Thiazole Scaffold
H-Bonding Capacity	High (Donor/Acceptor). N-unsubstituted pyrazoles can tautomerize, adapting to different hinge geometries.	High, but often requires specific tautomeric stabilization.	Moderate (Acceptor only via N; S is a poor acceptor).
Metabolic Stability	High. Resistant to oxidative ring cleavage.[6]	Low to Moderate. Prone to P450-mediated oxidation.	Moderate. Reactive metabolites can form.[7]
Selectivity Potential	High. C3/C4/C5 vectors allow precise tuning to avoid "off-target" kinases (e.g., selectivity for JAK1 over JAK2).	Moderate. Often promiscuous due to smaller steric footprint.	Moderate.
Cross-Reactivity Risk	Moderate. Primary risk is within kinase families (e.g., Aurora A vs. B).	High. Frequent off-target binding in CYP450 enzymes.	Low, but solubility issues often arise.

Senior Scientist Insight: When designing a library, I prefer pyrazoles over imidazoles for late-stage lead optimization. While imidazoles are excellent for fragment-based screening, their metabolic liability often necessitates bioisosteric replacement with pyrazoles to improve in vivo half-life without sacrificing H-bond interactions.

Part 2: Pharmacological Cross-Reactivity (Kinase Profiling)

The most critical cross-reactivity concern for pyrazoles is kinase promiscuity . Because pyrazoles mimic the adenine ring of ATP, they can inadvertently inhibit structurally conserved kinases.

Case Study: JAK Family Selectivity

Ruxolitinib (a pyrolopyrimidine-pyrazole) inhibits JAK1 and JAK2 with high potency but spares JAK3. This selectivity is achieved not just by the pyrazole core, but by the specific substituents that exploit the "gatekeeper" residue differences in the ATP binding pocket.

Experimental Workflow: Assessing Kinase Selectivity

To validate the selectivity of a novel pyrazole compound, a tiered screening approach is required.

Figure 1: Tiered workflow for validating pyrazole kinase selectivity. Note the feedback loop from crystallography to library design.

Protocol 1: Surface Plasmon Resonance (SPR) for Specificity

SPR is the gold standard for determining residence time and off-rates (

), which are better predictors of in vivo efficacy than .

Objective: Determine if your pyrazole compound binds specifically to Target A (e.g., JAK1) vs. Off-Target B (e.g., JAK2).

Methodology:

• Chip Preparation: Immobilize the kinase via biotin-streptavidin capture (Series S Sensor Chip SA). Avoid amine coupling as it may occlude the ATP binding site.

• Running Buffer: HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% P20).

  • Critical Step: Add 1-2% DMSO to the buffer to match the compound solvent. Perform a Solvent Correction cycle to negate bulk refractive index changes.

• Kinetic Titration: Inject the pyrazole compound at 5 concentrations (0.1x to 10x expected

  ).

  • Flow Rate: High flow (50-100 µL/min) to minimize mass transport limitations.

• Data Analysis: Fit to a 1:1 binding model.

  • Self-Validation Check: If the

    (theoretical max response) is significantly lower than expected based on molecular weight, your compound may be aggregating or the protein surface is inactive.

Part 3: Immunological Cross-Reactivity (The Sulfonamide Myth)

A pervasive concern in clinical development is whether sulfonamide-containing pyrazoles (like Celecoxib) cross-react in patients with "sulfa allergies" (usually to sulfonamide antibiotics like Sulfamethoxazole).

The Mechanism of Hypersensitivity

True sulfonamide antibiotic allergy is mediated by the N4-aromatic amine , which is metabolized to a reactive hydroxylamine hapten. Celecoxib lacks this moiety.[2][8]

Figure 2: Mechanistic divergence in metabolic activation. Antibiotic sulfonamides form reactive haptens; pyrazole sulfonamides generally do not.

Clinical Reality vs. Theoretical Risk

Despite the structural distinction, product labels often carry warnings. However, extensive studies (see Shapiro et al. and Strom et al.) suggest that cross-reactivity is extremely low and likely due to a general predisposition to allergy rather than specific structural cross-reactivity.

Table 2: Immunological Cross-Reactivity Risk Profile

Compound Class	Key Structural Feature	Cross-Reactivity with Sulfa-Antibiotics
Sulfonamide Antibiotics (e.g., Sulfamethoxazole)	N4-Arylamine + N1-Heterocycle	Reference (100%)
Sulfonamide Pyrazoles (e.g., Celecoxib)	No N4-Arylamine; Pyrazole core	Low (<2-4%) - Similar to background rate in allergic patients.
Sulfonylureas (e.g., Glipizide)	No N4-Arylamine	Low
Non-Sulfonamide Pyrazoles	Pyrazole core only	Negligible

Part 4: Protocol for Immunoassay Interference

For researchers developing diagnostic assays (e.g., detecting synthetic cannabinoids with pyrazole cores like AB-PINACA), antibody cross-reactivity is a major hurdle.

Protocol 2: Competitive ELISA for Cross-Reactivity (CR)

Objective: Calculate % Cross-Reactivity of an antibody against structural analogs.

• Coat Plate: Immobilize the target pyrazole-conjugate (hapten-BSA) on a high-binding microplate (overnight, 4°C).

• Block: 1% Casein in PBS (2 hours).

• Competition Step:

  • Add fixed concentration of Antibody (at

    dilution).

  • Add varying concentrations of Analyte (Target) or Cross-Reactant (Analog) (

    to M).

  • Incubate 1 hour at RT.

• Detection: Add HRP-secondary antibody -> TMB Substrate -> Stop Solution.

• Calculation:

Self-Validating Control: Always run a "structurally unrelated" negative control (e.g., a simple benzene derivative) to ensure the antibody isn't binding non-specifically to the plate or blocking agent.

References

• Shapiro, L. E., et al. (2003).[9] "Safety of celecoxib in individuals allergic to sulfonamide: a pilot study." Drug Safety.

• BenchChem. (2025).[1][10][11] "Comparative Analysis of Pyrazole-Based Compound Cross-Reactivity." BenchChem Technical Guides.

• Strom, B. L., et al. (2003). "Absence of cross-reactivity between sulfonamide antibiotics and sulfonamide nonantibiotics." New England Journal of Medicine.

• Fayaz, M., et al. (2021). "Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of Small Molecules." ACS Omega.

• Ko, H., et al. (2023). "Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3."[12] BioRxiv.

Sources

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• 2. Should celecoxib be contraindicated in patients who are allergic to sulfonamides? Revisiting the meaning of 'sulfa' allergy - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. 7-(Pyrazol-4-yl)-3H-imidazo[4,5-b]pyridine-based derivatives for kinase inhibition: Co-crystallisation studies with Aurora-A reveal distinct differences in the orientation of the pyrazole N1-substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies | MDPI [mdpi.com]
• 6. ijpsjournal.com [ijpsjournal.com]
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• 12. Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3 | bioRxiv [biorxiv.org]